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Core Science & Biosynthesis

Foundational

A Technical Guide to (3-Cyclopropyl-5-methoxyphenyl)boronic Acid: Synthesis, Properties, and Application in Suzuki-Miyaura Cross-Coupling

Introduction In the landscape of modern medicinal chemistry and drug development, the strategic assembly of complex molecular architectures is paramount. Boronic acids have emerged as indispensable building blocks, large...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

In the landscape of modern medicinal chemistry and drug development, the strategic assembly of complex molecular architectures is paramount. Boronic acids have emerged as indispensable building blocks, largely due to their versatile reactivity, general stability, and low toxicity.[1][2] Their prominence is intrinsically linked to the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction, a powerful method for forging carbon-carbon bonds.[3][4]

This guide focuses on a specific, high-value building block: (3-Cyclopropyl-5-methoxyphenyl)boronic acid . This reagent is of particular interest to researchers as it combines two structurally important motifs. The cyclopropyl group, a strained three-membered ring, is a "bioisostere" for phenyl rings or gem-dimethyl groups and can significantly enhance metabolic stability, binding affinity, and membrane permeability of a drug candidate.[2] The methoxy-substituted phenyl ring provides a common scaffold found in numerous bioactive molecules. Understanding the synthesis, properties, and application of this boronic acid is therefore critical for professionals engaged in the design and synthesis of novel chemical entities.

This document provides a comprehensive technical overview, from its fundamental chemical identity to a detailed, field-proven protocol for its application in the Suzuki-Miyaura reaction, grounded in authoritative mechanistic principles.

Compound Profile

A thorough understanding of a reagent's properties is the foundation of its effective and safe utilization in any synthetic campaign.

Chemical Structure and Identifiers

The molecular structure of (3-Cyclopropyl-5-methoxyphenyl)boronic acid is defined by a central benzene ring substituted at positions 1, 3, and 5 with a boronic acid group, a cyclopropyl group, and a methoxy group, respectively.

G cluster_setup Setup cluster_reaction Reaction cluster_workup Workup & Purification A 1. Flame-dry glassware under inert atmosphere B 2. Add Aryl Bromide & Anhydrous THF A->B C 3. Cool to -78 °C B->C D 4. Add n-BuLi dropwise (Formation of Aryllithium) C->D E 5. Add Triisopropyl Borate (Borylation) D->E F 6. Warm to RT & Quench (Hydrolysis) E->F G 7. Aqueous Extraction F->G H 8. Dry & Concentrate G->H I 9. Purify (Recrystallization) H->I J Final Product I->J

Figure 2: General workflow for the synthesis of aryl boronic acids.

Application in Suzuki-Miyaura Cross-Coupling

The primary utility of (3-Cyclopropyl-5-methoxyphenyl)boronic acid is as a nucleophilic partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. [2][4]This reaction is one of the most robust and widely used methods for constructing biaryl or vinyl-aryl structures, which are prevalent in pharmaceuticals. [5]

Mechanistic Overview

The success of the Suzuki-Miyaura reaction hinges on a well-understood catalytic cycle involving a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states. [4][6]The cycle consists of three fundamental steps:

  • Oxidative Addition: An active 14-electron Pd(0) complex reacts with an organic halide (R¹-X, typically an aryl or vinyl bromide or iodide), inserting itself into the carbon-halogen bond. This forms a 16-electron square planar Pd(II) complex. [6]2. Transmetalation: This is the crucial step where the organic moiety from the boronic acid is transferred to the palladium center. A base (e.g., K₂CO₃, Cs₂CO₃, KF) is required to activate the boronic acid, forming a more nucleophilic boronate "ate" complex (R²-B(OH)₃⁻). This complex exchanges its organic group (R²) with the halide (X) on the Pd(II) center. [3][6]3. Reductive Elimination: The two organic groups (R¹ and R²) on the Pd(II) complex couple and are expelled from the coordination sphere, forming the new C-C bond (R¹-R²). This step regenerates the catalytically active Pd(0) species, which re-enters the cycle. [4]

Catalytic Cycle Diagram

Suzuki_Cycle pd0 Pd(0)L₂ (Active Catalyst) oa_complex R¹-Pd(II)L₂-X (Oxidative Addition Complex) pd0->oa_complex Oxidative Addition trans_complex R¹-Pd(II)L₂-R² (Transmetalation Product) oa_complex->trans_complex Transmetalation trans_complex->pd0 Reductive Elimination product R¹-R² (Coupled Product) trans_complex->product waste X-B(OH)₂ + Base-H⁺ trans_complex->waste r1x R¹-X (Aryl Halide) r1x->oa_complex boronic R²-B(OH)₂ + Base (Boronic Acid) boronic->trans_complex

Figure 3: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Standard Experimental Protocol

This protocol provides a reliable starting point for the Suzuki-Miyaura coupling of (3-Cyclopropyl-5-methoxyphenyl)boronic acid with a generic aryl bromide. Optimization of catalyst, ligand, base, and solvent may be required for challenging substrates.

  • Vessel Preparation: To a Schlenk tube or microwave vial equipped with a magnetic stir bar, add the aryl bromide (1.0 equiv.), (3-Cyclopropyl-5-methoxyphenyl)boronic acid (1.2–1.5 equiv.), and a base such as potassium carbonate (K₂CO₃, 2.0–3.0 equiv.).

  • Catalyst Addition: Add the palladium catalyst. A common and effective system is Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0), 1–5 mol%). Alternatively, a combination of a palladium source like Pd₂(dba)₃ (0.5–2 mol%) and a phosphine ligand can be used.

  • Solvent Addition: Add a degassed solvent system. A mixture of 1,4-dioxane and water (e.g., 4:1 v/v) is a robust choice. [6]4. Degassing: Seal the vessel and degas the reaction mixture thoroughly by bubbling argon or nitrogen through the solution for 10-15 minutes, or by using three freeze-pump-thaw cycles. This step is critical to remove oxygen, which can deactivate the Pd(0) catalyst.

  • Heating: Heat the reaction mixture to 80–110 °C with vigorous stirring. Reaction progress should be monitored by TLC or LC-MS. Reactions are typically complete within 2–24 hours. [6][7]6. Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

  • Purification: The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄ or MgSO₄, filtered, and concentrated. The resulting crude product is purified by flash column chromatography on silica gel to yield the desired biaryl product.

Conclusion

(3-Cyclopropyl-5-methoxyphenyl)boronic acid is a valuable and versatile building block for synthetic and medicinal chemists. Its unique combination of a metabolically robust cyclopropyl group and a classic methoxy-phenyl scaffold makes it an attractive reagent for constructing novel molecules with potential biological activity. A firm grasp of its synthesis and the mechanistic principles governing its application in the Suzuki-Miyaura cross-coupling reaction empowers researchers to leverage this tool effectively in the pursuit of new chemical entities and pharmaceuticals. The protocols and data presented in this guide serve as a reliable foundation for the successful application of this important synthetic intermediate.

References

  • NROChemistry. Suzuki Coupling: Mechanism & Examples.

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide.

  • Chemistry LibreTexts. Suzuki-Miyaura Coupling. (2024).

  • NROChemistry (YouTube). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025).

  • ResearchGate. Proposed mechanism of the Suzuki–Miyaura cross-coupling reaction...

  • Kinzel, T., et al. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.

  • Lipshutz, B. H., et al. Transforming Suzuki-Miyaura Cross-Couplings of MIDA Boronates into a Green Technology: No Organic Solvents. PMC.

  • Royal Society of Chemistry. CHAPTER 8: Boron Reagent Activation in Suzuki–Miyaura Coupling. (2014).

  • PubChem. (3-Cyclopentyl-5-methoxyphenyl)boronic acid.

  • Gomes, P. A. T. M., et al. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications. PMC.

  • Abovchem. (3-(methoxy-d3)phenyl)boronic acid.

  • Fluorochem. (3-CYCLOPROPYL-5-METHOXYPHENYL)BORONIC ACID.

  • Bakayoko, F., et al. Design and discovery of boronic acid drugs. PubMed. (2020).

  • NINGBO INNO PHARMCHEM CO.,LTD. The Versatility of Boronic Acids: Focus on Cyclopropylboronic Acid in Chemical Research.

  • PubChem. (4-Methoxyphenyl)boronic acid.

  • Singh, J., et al. Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective. PMC.

  • ChemicalBook. 3-Methoxyphenylboronic acid synthesis.

  • NINGBO INNO PHARMCHEM CO.,LTD. Exploring the Synthesis and Reactivity of Cyclopropylboronic Acid.

Sources

Exploratory

A Technical Guide to the Physicochemical Properties of 3-Cyclopropyl-5-Methoxy Phenylboronic Acid

Introduction: The Strategic Value of Substituted Boronic Acids in Drug Discovery Boronic acids and their derivatives have emerged as indispensable tools in modern medicinal chemistry, largely due to their unique ability...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Value of Substituted Boronic Acids in Drug Discovery

Boronic acids and their derivatives have emerged as indispensable tools in modern medicinal chemistry, largely due to their unique ability to form reversible covalent bonds and their utility as key building blocks in carbon-carbon bond formation.[1][2] The approval of several boronic acid-containing drugs, such as Bortezomib (Velcade®), underscores their therapeutic potential.[3][4] The physicochemical properties of these molecules are of paramount importance, as they directly influence their pharmacokinetic and pharmacodynamic profiles.

This guide provides an in-depth analysis of the physicochemical properties of a specific, strategically designed boronic acid: 3-cyclopropyl-5-methoxy phenylboronic acid. The presence of the cyclopropyl and methoxy substituents on the phenylboronic acid core is not arbitrary; these groups are often incorporated into drug candidates to modulate properties such as metabolic stability, potency, and lipophilicity.[1] The cyclopropyl group, a non-classical bioisostere of a phenyl ring or a gem-dimethyl group, can enhance potency and improve metabolic stability. The methoxy group, a classic electron-donating group, can influence the acidity of the boronic acid and its interaction with biological targets.

This document will delve into the key physicochemical parameters of 3-cyclopropyl-5-methoxy phenylboronic acid, providing both theoretical insights and practical experimental protocols for their determination.

Core Physicochemical Properties: A Quantitative Overview

The interplay of the cyclopropyl and methoxy substituents on the phenylboronic acid scaffold dictates its overall physicochemical behavior. The following table summarizes the predicted and expected values for key properties of 3-cyclopropyl-5-methoxy phenylboronic acid, based on established principles for substituted phenylboronic acids.

Physicochemical PropertyPredicted/Expected ValueRationale and Impact on Drug Development
pKa ~8.5 - 9.0The acidity of the boronic acid is crucial for its interaction with biological nucleophiles, such as diols on sugars or serine residues in enzymes.[5][6] The electron-donating methoxy group is expected to slightly increase the pKa compared to unsubstituted phenylboronic acid (pKa ~8.8).[6][7] This value influences the ratio of the neutral trigonal form to the anionic tetrahedral form at physiological pH, affecting cell permeability and target binding.
logP (Octanol/Water) ~2.0 - 2.5Lipophilicity, quantified by logP, is a critical determinant of a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[8] The cyclopropyl and methoxy groups both increase lipophilicity compared to phenylboronic acid. A moderate logP in this range is often desirable for oral bioavailability.[9]
Aqueous Solubility Low to moderateBoronic acids often exhibit limited aqueous solubility, which can be a formulation challenge.[10] The increased lipophilicity from the substituents may decrease aqueous solubility. However, the ability to form boronate esters with polyols can enhance solubility.[10]
Stability ModerateBoronic acids can be susceptible to oxidative degradation and protodeboronation.[5][11] The electron-donating methoxy group may slightly increase susceptibility to oxidation. Intramolecular interactions and steric hindrance can influence stability.[12][13]

Understanding the Boronic Acid Equilibrium

A fundamental concept in understanding the behavior of boronic acids is the equilibrium between the neutral, trigonal planar form and the anionic, tetrahedral boronate form in the presence of a Lewis base, such as a hydroxide ion. This equilibrium is central to its pKa.

Boronic_Acid_Equilibrium BoronicAcid R-B(OH)₂ Trigonal Planar Equilibrium BoronicAcid->Equilibrium Plus_OH + OH⁻ Boronate [R-B(OH)₃]⁻ Tetrahedral Equilibrium->Boronate

Caption: Equilibrium of a boronic acid with its tetrahedral boronate form.

Experimental Protocols for Physicochemical Characterization

Accurate determination of physicochemical properties is essential for drug development. The following section outlines detailed, field-proven protocols for characterizing 3-cyclopropyl-5-methoxy phenylboronic acid.

Determination of pKa via UV-Metric Titration

Rationale: This method is highly sensitive and requires only a small amount of sample, making it ideal for early-stage drug discovery.[7] It relies on the change in the UV-Vis absorbance spectrum of the compound as a function of pH, which is caused by the ionization of the boronic acid.[14]

Protocol:

  • Preparation of Buffers: Prepare a series of buffers covering a pH range from 2 to 12 with a constant ionic strength (e.g., 0.1 M KCl).

  • Stock Solution Preparation: Prepare a 10 mM stock solution of 3-cyclopropyl-5-methoxy phenylboronic acid in a suitable organic solvent (e.g., DMSO or methanol).

  • Titration: In a 96-well UV-transparent plate, add a small aliquot of the stock solution to each well containing the different pH buffers to achieve a final concentration of ~50-100 µM.

  • UV-Vis Measurement: Measure the full UV-Vis spectrum (e.g., 200-400 nm) for each well using a plate reader.

  • Data Analysis: Plot the absorbance at a wavelength that shows the largest change upon ionization against the pH. The pKa is determined by fitting the data to the Henderson-Hasselbalch equation.

pKa_Determination_Workflow A Prepare pH Buffers (pH 2-12) C Aliquot Stock into Buffer Wells A->C B Prepare Stock Solution of Boronic Acid B->C D Measure UV-Vis Spectra C->D E Plot Absorbance vs. pH D->E F Fit Data to Henderson-Hasselbalch Equation E->F G Determine pKa F->G

Caption: Workflow for pKa determination by UV-metric titration.

Determination of logP via the Shake-Flask Method

Rationale: The shake-flask method is the "gold standard" for logP determination due to its direct measurement of partitioning.[15] It involves partitioning the compound between n-octanol and water and measuring the concentration in each phase.[16]

Protocol:

  • Phase Preparation: Pre-saturate n-octanol with water and water with n-octanol at a constant temperature (e.g., 25 °C).

  • Sample Preparation: Prepare a stock solution of 3-cyclopropyl-5-methoxy phenylboronic acid in the pre-saturated n-octanol.

  • Partitioning: Mix a known volume of the n-octanol stock solution with a known volume of pre-saturated water in a sealed vial.

  • Equilibration: Shake the vial for a sufficient time to reach equilibrium (e.g., 24 hours).

  • Phase Separation: Centrifuge the vial to ensure complete separation of the two phases.

  • Concentration Measurement: Carefully withdraw an aliquot from each phase and determine the concentration of the boronic acid using a suitable analytical method (e.g., HPLC-UV).

  • Calculation: Calculate logP using the formula: logP = log([Concentration in Octanol] / [Concentration in Water]).[8]

Assessment of Aqueous Solubility

Rationale: Determining the thermodynamic solubility is crucial for understanding the dissolution behavior and potential for precipitation in vivo.

Protocol:

  • Sample Preparation: Add an excess amount of solid 3-cyclopropyl-5-methoxy phenylboronic acid to a known volume of aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a sealed vial.

  • Equilibration: Agitate the vial at a constant temperature (e.g., 25 °C or 37 °C) for an extended period (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Separation: Filter or centrifuge the suspension to remove the undissolved solid.

  • Quantification: Dilute the clear supernatant and determine the concentration of the dissolved boronic acid using a validated analytical method (e.g., HPLC-UV).

Evaluation of Chemical Stability

Rationale: Assessing the stability of the boronic acid in relevant biological and formulation conditions is critical to ensure its integrity.

Protocol:

  • Stock Solution Preparation: Prepare a stock solution of 3-cyclopropyl-5-methoxy phenylboronic acid in an organic solvent.

  • Incubation: Dilute the stock solution into various aqueous buffers (e.g., pH 2, 7.4, and 9) and in the presence of an oxidizing agent (e.g., hydrogen peroxide) to simulate oxidative stress.

  • Time-Point Sampling: Incubate the solutions at a controlled temperature (e.g., 37 °C) and withdraw aliquots at different time points (e.g., 0, 1, 2, 4, 8, 24 hours).

  • Analysis: Quench any reaction if necessary and analyze the samples by HPLC to quantify the remaining amount of the parent boronic acid.

  • Data Analysis: Plot the percentage of the remaining compound against time to determine the degradation kinetics.

The Role in Suzuki-Miyaura Cross-Coupling Reactions

Beyond its intrinsic physicochemical properties, 3-cyclopropyl-5-methoxy phenylboronic acid is a valuable building block in Suzuki-Miyaura cross-coupling reactions.[1][17] This palladium-catalyzed reaction is a cornerstone of modern synthetic chemistry for the formation of biaryl structures.[18] The electronic and steric properties of the boronic acid influence its reactivity in this transformation. The electron-donating methoxy group can affect the transmetalation step of the catalytic cycle.

Suzuki_Miyaura_Coupling BoronicAcid 3-Cyclopropyl-5-methoxy Phenylboronic Acid Catalyst Pd Catalyst Base ArylHalide Ar-X (Aryl Halide) Plus1 + Arrow Catalyst->Arrow Product 3-Cyclopropyl-5-methoxy-Ar (Biaryl Product) Arrow->Product

Caption: Suzuki-Miyaura coupling with 3-cyclopropyl-5-methoxy phenylboronic acid.

Conclusion and Future Perspectives

3-Cyclopropyl-5-methoxy phenylboronic acid represents a class of thoughtfully designed building blocks for drug discovery. Its physicochemical properties, governed by the interplay of the cyclopropyl and methoxy substituents, are critical to its performance as a drug candidate or a synthetic intermediate. A thorough understanding and experimental validation of its pKa, logP, solubility, and stability are essential for its successful application. The protocols and insights provided in this guide offer a robust framework for the comprehensive characterization of this and other novel boronic acids, paving the way for the development of the next generation of boron-containing therapeutics.

References

  • ACD/Labs. LogP—Making Sense of the Value. [Link]

  • Hall, D. G. (2011). Improving the oxidative stability of boronic acids through stereoelectronic effects.
  • NINGBO INNO PHARMCHEM CO.,LTD. The Versatility of Boronic Acids: Focus on Cyclopropylboronic Acid in Chemical Research. [Link]

  • Poplawska, M., & Szterenberg, L. (2020). Correlation of the pKa values of monosubstituted phenylboronic acids with benzoic acids. Molecules, 25(11), 2593.
  • Jurczak, J., & Szterenberg, L. (2021). Acidity Constants of Boronic Acids as Simply as Possible: Experimental, Correlations, and Prediction. Molecules, 26(11), 3369.
  • Jurczak, J., & Szterenberg, L. (2019). Probing the Lewis Acidity of Boronic Acids through Interactions with Arene Substituents. Chemistry – A European Journal, 25(64), 14609-14614.
  • Jurczak, J., & Szterenberg, L. (2019). pKa values for boronic acids 1-7.
  • Longdom Publishing. (2023). Enhancing Reliability and Efficiency in LogP Determination Techniques for Typical Drugs. Journal of Analytical & Bioanalytical Techniques, 14(5).
  • Encyclopedia.pub. (2022). Methods for Determination of Lipophilicity. [Link]

  • Stoddart, J. F., & Northrop, B. H. (2012). A Water-Stable Boronate Ester Cage. Journal of the American Chemical Society, 134(26), 10956-10959.
  • Galvão, A. M., & Aires-de-Sousa, J. (2020). On the Computational Determination of the pK a of Some Arylboronic Acids. Molecules, 25(17), 3840.
  • Siahaan, T. J., & Stella, V. J. (2006).
  • Hall, D. G. (Ed.). (2005). Boronic Acids: Preparation and Applications in Organic Synthesis and Medicine. John Wiley & Sons.
  • Martel, S., et al. (2020). Development And Test of Highly Accurate Endpoint Free Energy Methods. 2: Prediction of logarithm of n-octanol-water partition coefficient (logP) for druglike molecules using MM-PBSA method.
  • Agilent Technologies. (2011). Determination of Log P for Compounds of Different Polarity Using the Agilent 1200 Infinity Series HDR‑DAD Impurity Analyzer System.
  • Raines, R. T. (2020). Boronic Acid with High Oxidative Stability and Utility in Biological Contexts. ChemRxiv.
  • Raines, R. T. (2021). Boronic acid with high oxidative stability and utility in biological contexts. Proceedings of the National Academy of Sciences, 118(9), e2021133118.
  • Wikipedia. Phenylboronic acid. [Link]

  • Westinghouse Savannah River Company. (2008).
  • Criscuoli, A., et al. (2010). Boric acid solubility in different solvents.
  • Singh, S., et al. (2021). Boron Chemicals in Drug Discovery and Development: Synthesis and Medicinal Perspective. Molecules, 26(16), 4998.
  • Domanska, U., & Pobudkowska, A. (2020). Equilibrium Solubility Determination and Correlation of Isobutoxyphenylboronic Acids in Organic Solvents.
  • Chemler, S. R., Trauner, D., & Danishefsky, S. J. (2001). Novel process for synthesizing cyclopropylboronic acid.
  • Al-Zoubi, R. M., & Marion, O. (2020). Design and discovery of boronic acid drugs. European Journal of Medicinal Chemistry, 200, 112434.
  • Fernandes, C., et al. (2018).
  • Krenske, E. H., & White, J. M. (2020). Predicting Octanol–Water Partition Coefficients of Fluorinated Drug-Like Molecules: A Combined Experimental and Theoretical Study. Australian Journal of Chemistry, 73(5), 415-423.
  • Warren, W. S., & Li, W. (2023). Measurement of the pKa Values of Organic Molecules in Aqueous–Organic Solvent Mixtures by 1H NMR without External Calibrants. Analytical Chemistry, 95(42), 15684-15691.
  • CANGZHOU PURUI DONGFANG SCI & TECH. (2015). Method for preparing cyclopropyl boronic acid.
  • ChemAxon. logP and logD calculations. [Link]

  • Wikipedia. Boric acid. [Link]

  • Molander, G. A., & Biolatto, B. (2003). Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborate with Aryl- and Heteroaryl Chlorides. Journal of Organic Chemistry, 68(11), 4302-4314.
  • Wallace, D. J., & Chen, C. (2002). Cyclopropylboronic acid synthesis. ChemicalBook.
  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

  • Organic Chemistry Portal. cLogP Calculation - Osiris Property Explorer. [Link]

  • Wallace, D. J., & Chen, C. (2002). Cyclopropylboronic Acid: Synthesis and Suzuki Cross-Coupling Reactions. Tetrahedron Letters, 43(39), 6987-6990.
  • Batey, R. A., & Quach, T. D. (2002). Suzuki Coupling of Cyclopropylboronic Acid With Aryl Halides Catalyzed by a Palladium–Tetraphosphine Complex. Organic Letters, 4(15), 2561-2564.
  • Wu, Y. (2010). Preparation method of cyclopropylboronic acid.

Sources

Foundational

Electronic Effects of Cyclopropyl and Methoxy Groups on Phenylboronic Acid

Executive Summary In the optimization of lead compounds, the substitution of a methoxy group (-OMe) with a cyclopropyl group (-cPr) is a classic bioisosteric strategy. While often viewed solely through the lens of metabo...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the optimization of lead compounds, the substitution of a methoxy group (-OMe) with a cyclopropyl group (-cPr) is a classic bioisosteric strategy. While often viewed solely through the lens of metabolic stability or lipophilicity, the electronic perturbations these groups exert on a phenylboronic acid (PBA) core are profound and distinct.

This guide details the mechanistic divergence between the lone-pair resonance of the methoxy group and the hyperconjugative Walsh orbital donation of the cyclopropyl group. We analyze how these electronic signatures dictate the Lewis acidity (


) of the boron center, the rate of protodeboronation, and the efficiency of Suzuki-Miyaura cross-couplings.

Electronic Theory: Resonance vs. Hyperconjugation

To predict reactivity, we must first decouple the electronic mechanisms by which these substituents communicate with the aromatic


-system.
The Methoxy Group (-OMe)

The methoxy group acts as a "push-pull" substituent:

  • Inductive Effect (

    
    ):  The electronegative oxygen atom withdraws electron density through the 
    
    
    
    -framework.
  • Resonance Effect (

    
    ):  The oxygen lone pair (
    
    
    
    ) overlaps effectively with the aromatic
    
    
    -system, donating electron density.
  • Net Result: The resonance effect dominates at the ortho and para positions, making the ring significantly electron-rich.

The Cyclopropyl Group (-cPr)

The cyclopropyl group is a unique hydrocarbon donor that mimics an olefin:

  • Inductive Effect: Negligible to weakly withdrawing.

  • Walsh Orbital Hyperconjugation: The C-C bonds in cyclopropane are "bent" (

    
     character). These high-energy 
    
    
    
    -orbitals (Walsh orbitals) possess significant
    
    
    -character and can overlap with the adjacent aromatic
    
    
    -system.
  • Net Result: It acts as a moderate electron donor (

    
    ), stabilizing positive charges (carbocations) effectively, but without the high electronegativity of oxygen.
    
Quantitative Comparison (Hammett Parameters)

The Hammett constants (


) quantify these effects.[1] Note the divergence at the meta position, where resonance cannot operate directly.
Substituent

(Para)

(Meta)
Electronic Nature
-OMe -0.27 +0.12 Strong Donor (Resonance) / Weak Withdrawer (Inductive)
-cPr -0.21 -0.07 Moderate Donor (Hyperconjugation)
-H 0.000.00Reference

Key Insight: While both are donors at the para position, a meta-methoxy group actually withdraws electrons (acidifying the ring), whereas a meta-cyclopropyl group remains weakly donating.

Visualization: Orbital Interaction Pathways

ElectronicEffects cluster_0 Methoxy (-OMe) Interaction cluster_1 Cyclopropyl (-cPr) Interaction OMe Oxygen Lone Pair (2p) Pi_OMe Phenyl Pi System OMe->Pi_OMe Strong +R Donation (Direct Overlap) cPr C-C Walsh Orbitals (Bent Bonds) Pi_cPr Phenyl Pi System cPr->Pi_cPr Moderate Donation (Hyperconjugation) caption Fig 1. Mechanistic difference in electron donation: Lone Pair vs. Walsh Orbitals.

Physicochemical Implications: Lewis Acidity ( )[2][3]

The "acidity" of a boronic acid refers to its Lewis acidity—the ease with which the boron atom accepts a hydroxide ion to form the tetrahedral boronate anion (


).


  • Electron Withdrawing Groups (EWG): Make Boron more electrophilic

    
     Stabilize the anion 
    
    
    
    Lower
    
    
    (More acidic).
  • Electron Donating Groups (EDG): Increase electron density on Boron

    
     Destabilize the anion 
    
    
    
    Higher
    
    
    (Less acidic).
Impact on Synthesis

Since the boronate anion is the active species in transmetallation (Suzuki coupling), the


 dictates the pH required for the reaction.
CompoundEstimated

Implication for Suzuki Coupling
Ph-B(OH)

8.8Standard reactivity.
4-MeO-Ph-B(OH)

~9.3Requires higher pH or stronger base to generate active boronate.
4-cPr-Ph-B(OH)

~9.1 - 9.2Similar to OMe; slightly more acidic due to weaker donation.

Causality: The high


 of both derivatives means that under weak base conditions (e.g., 

), the concentration of the active boronate species is lower compared to electron-deficient substrates, potentially slowing the reaction.

Stability & Reactivity: The Protodeboronation Trap

The most critical failure mode for electron-rich boronic acids is protodeboronation —the cleavage of the C-B bond by a proton.

Mechanism: Ipso-Protonation

Electron-rich substituents stabilize the Wheland intermediate (sigma complex) formed upon proton attack at the ipso-carbon.

  • Base Catalysis: The boronate anion is formed.

  • Protonation: A proton source (water/alcohol) attacks the carbon attached to boron.

  • Cleavage:

    
     leaves, yielding the proteo-arene (
    
    
    
    ).
Risk Assessment
  • Methoxy (-OMe): High Risk. The strong resonance donation significantly stabilizes the transition state for ipso-protonation.

  • Cyclopropyl (-cPr): Moderate-High Risk. While less donating than -OMe, the Walsh orbitals are excellent at stabilizing cationic character in the transition state.

Warning: Protodeboronation is accelerated by heat and high pH . This creates a paradox for coupling: you need high pH to activate the boronic acid (due to high


), but that same high pH accelerates decomposition.
Visualization: Protodeboronation Pathway[4][5]

Protodeboronation Start Boronic Acid Ar-B(OH)2 Boronate Boronate Anion [Ar-B(OH)3]- Start->Boronate Equilibrium (High pKa) Base Base (OH-) Base->Boronate TS Ipso-Protonation TS (Stabilized by -OMe/-cPr) Boronate->TS Slow Step (k_debor) Coupling Suzuki Product Ar-Ar' Boronate->Coupling Pd Catalyst (k_trans) Product Decomposed Arene Ar-H + B(OH)3 TS->Product Irreversible caption Fig 2. Kinetic competition: Protodeboronation vs. Cross-Coupling.

Experimental Protocols

To mitigate the electronic disadvantages (high


 and instability), standard protocols must be modified.
Protocol A: The "Anhydrous" Approach (Recommended)

Best for substrates highly prone to protodeboronation.

Rationale: By removing water, you eliminate the primary proton source for deboronation. We use Fluoride (


) instead of Hydroxide (

) to activate the boron.
  • Reagents:

    • Aryl Halide (1.0 equiv)

    • 4-Cyclopropylphenylboronic acid (1.2 - 1.5 equiv)

    • Base: CsF (2.0 - 3.0 equiv) or

      
       (anhydrous)
      
    • Catalyst:

      
       (5 mol%) or 
      
      
      
      /XPhos (for chlorides)
    • Solvent: 1,4-Dioxane or THF (Dry)

  • Procedure:

    • Charge an oven-dried vial with boronic acid, aryl halide, base, and catalyst.

    • Evacuate and backfill with Argon (

      
      ).
      
    • Add dry solvent via syringe.

    • Heat to 80–100 °C.

  • Validation: Monitor by LCMS. If Ar-H (deboronated byproduct) is observed, lower temperature to 60 °C and increase catalyst loading.

Protocol B: The "Buffered" Aqueous Approach

Best if anhydrous conditions are not feasible.

Rationale: Use a milder base to generate just enough active boronate without pushing the pH high enough to accelerate rapid deboronation.

  • Base:

    
     (2.0 equiv) - Avoid strong bases like NaOH/KOH.
    
  • Solvent: Toluene/Water (10:1) or DME/Water.

  • Temperature: Keep strictly below 80 °C.

Drug Discovery Context: Bioisosteric Design

Why switch from -OMe to -cPr?

  • Metabolic Stability: The methyl group of -OMe is a prime site for CYP450 oxidative dealkylation (yielding a phenol). The cyclopropyl ring is generally more robust, though it can undergo ring opening or hydroxylation.

  • Lipophilicity (

    
    ):  -cPr is more lipophilic than -OMe. This can improve permeability but may lower solubility.
    
  • Conformation: The -OMe group prefers to be coplanar with the ring (resonance). The -cPr group has a "bisected" preferred conformation (the C-H bond of the tertiary carbon is parallel to the

    
     system) to maximize Walsh orbital overlap. This creates a different steric volume in the binding pocket.
    

References

  • Hansch, C., Leo, A., & Taft, R. W. (1991). A survey of Hammett substituent constants and resonance and field parameters. Chemical Reviews, 91(2), 165–195.

  • Cox, P. A., et al. (2016). Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH-Rate Profiles, Autocatalysis, and Disproportionation. Journal of the American Chemical Society, 138(29), 9145–9157.[2]

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43, 412-443.

  • Charette, A. B., et al. (2010). Cyclopropylboronic Acid: Synthesis and Suzuki Cross-Coupling Reactions. Synlett, 2010(11), 1625-1628.

Sources

Exploratory

Technical Guide: Thermal Analysis & Stability Profile of (3-Cyclopropyl-5-methoxyphenyl)boronic acid

This technical guide details the thermal properties, stability profile, and characterization protocols for (3-Cyclopropyl-5-methoxyphenyl)boronic acid (CAS: 1787258-63-2). It is designed to assist researchers in establis...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide details the thermal properties, stability profile, and characterization protocols for (3-Cyclopropyl-5-methoxyphenyl)boronic acid (CAS: 1787258-63-2). It is designed to assist researchers in establishing quality control specifications and optimizing reaction conditions for this specific Suzuki-Miyaura coupling intermediate.

CAS Registry Number: 1787258-63-2 Molecular Formula: C₁₀H₁₃BO₃ Molecular Weight: 192.02 g/mol

Executive Summary & Physicochemical Context

(3-Cyclopropyl-5-methoxyphenyl)boronic acid is a functionalized aryl boronic acid used primarily as a building block in the synthesis of kinase inhibitors and complex pharmaceutical scaffolds. Its thermal behavior is governed by two competing factors: the lattice energy of the crystalline solid and the dehydration equilibrium characteristic of the boronic acid functional group.

Unlike simple organic solids, this compound does not exhibit a simple solid-to-liquid transition. Upon heating, it undergoes a reversible dehydration to form a cyclic trimeric anhydride (boroxine) before reaching a true liquid state. Understanding this "pseudo-melting" behavior is critical for accurate purity assessment and process safety.

The Boronic Acid-Boroxine Equilibrium

The primary thermal event for this compound is the loss of water to form the corresponding boroxine.[1] This reaction is endothermic and reversible.

  • Boronic Acid (Monomer): Predominant form in moist/ambient conditions.

  • Boroxine (Trimer): Predominant form under vacuum or high heat (>100°C).

BoroxineEquilibrium Acid 3 x Aryl Boronic Acid (Solid Monomer) Transition Thermal Dehydration (> 80-100°C) Acid->Transition Heat / Vacuum Transition->Acid Boroxine Boroxine Anhydride (Cyclic Trimer) + 3 H₂O Transition->Boroxine Boroxine->Transition Ambient Humidity

Figure 1: Thermal dehydration pathway. The melting point observed is often the melting point of the in-situ formed boroxine.

Melting Point & Thermal Stability Profile

Predicted Thermal Behavior

As a specialized building block, specific calorimetric data for CAS 1787258-63-2 is rarely reported in open literature. However, based on structural analogs (3-methoxyphenylboronic acid, MP: 160-163°C) and the steric influence of the cyclopropyl group, the following behavior is established:

PropertyValue / Range (Predicted)Technical Insight
Onset of Dehydration 85°C – 105°CSolid-state water loss begins. Material may appear to "sweat" or sinter.
Apparent Melting Point 155°C – 165°C Likely represents the melting of the anhydrous boroxine trimer.
Thermal Decomposition > 200°CProtodeboronation or oxidation of the cyclopropyl ring.
Hygroscopicity ModerateReverts to acid form upon exposure to ambient moisture.
Stability Concerns: Protodeboronation

The cyclopropyl group at the meta position is generally robust. However, the boronic acid moiety is susceptible to protodeboronation (cleavage of the C-B bond) under specific conditions:

  • High Temperature (>140°C) in aqueous base: Accelerates hydrolysis.

  • Metal Contamination: Trace Pd or Cu can catalyze deboronation.

Experimental Protocols

Protocol A: Capillary Melting Point Determination

Standard MP apparatuses often yield inconsistent results due to the dehydration phenomenon. This protocol standardizes the observation.

Equipment: Mel-Temp or SRS DigiMelt (calibrated). Sample Prep: Dry sample in a vacuum desiccator over P₂O₅ for 24 hours prior to analysis to ensure the starting material is the monomer.

  • Loading: Pack 2–3 mm of dry powder into a capillary tube.

  • Fast Ramp: Heat at 10°C/min to 100°C to check for solvent entrapment (bubbling).

  • Slow Ramp: Reduce heat rate to 1°C/min starting at 120°C.

  • Observation Phases:

    • Phase 1 (Sintering): Opacity changes (approx. 90–110°C). Do not record as MP. This is dehydration.

    • Phase 2 (Liquefaction): Formation of a clear meniscus. Record as MP.

  • Validation: If the range is >2°C, the sample is likely a mixture of acid and anhydride. Recrystallize from EtOAc/Hexanes.

Protocol B: Differential Scanning Calorimetry (DSC)

DSC provides the definitive thermal fingerprint, separating dehydration from melting.

Instrument: TA Instruments Q2000 or equivalent. Atmosphere: Nitrogen purge (50 mL/min). Pan Type: Tzero Hermetic Pan with Pinhole (Critical: allows water vapor escape to prevent pan deformation while maintaining pressure equilibrium).

  • Equilibration: Equilibrate at 25°C.

  • Ramp: Ramp 10°C/min to 250°C.

  • Data Interpretation:

    • Endotherm 1 (~90–110°C): Broad peak. Corresponds to loss of 2 H₂O molecules (dehydration).

    • Endotherm 2 (~155–165°C): Sharp peak. Corresponds to the melting of the boroxine.

    • Exotherm (>200°C): Decomposition.

Analytical Workflow for Quality Control

To ensure the integrity of (3-Cyclopropyl-5-methoxyphenyl)boronic acid for drug development, follow this logic flow.

QC_Workflow Start Sample Receipt (CAS 1787258-63-2) HNMR 1H NMR (DMSO-d6) Confirm Structure & Purity Start->HNMR KF Karl Fischer Titration Measure Water Content HNMR->KF Decision Water Content > Stoichiometric? KF->Decision Dry Vacuum Dry (40°C, 10 mbar, 12h) Decision->Dry Yes (Wet) MP Melting Point / DSC Thermal Characterization Decision->MP No (Dry) Dry->KF Re-test Store Storage: 2-8°C Under Argon MP->Store

Figure 2: QC decision tree. NMR in DMSO-d6 is preferred as it breaks boroxine aggregates, simplifying integration.

Storage and Handling Recommendations

  • Temperature: Store at 2–8°C . While the compound is stable at room temperature for short periods, cold storage retards slow protodeboronation.

  • Atmosphere: Store under Argon or Nitrogen .

  • Container: Amber glass vials with Teflon-lined caps. Avoid metal containers.

  • Re-Analysis: If stored for >6 months, re-run ¹H NMR. Look for the disappearance of the cyclopropyl multiplet (0.7–1.0 ppm) or the appearance of unsubstituted benzene signals, indicating deboronation.

References

  • Hall, D. G. (2011). Structure, Properties, and Preparation of Boronic Acid Derivatives.[2] In Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials (2nd ed.). Wiley-VCH.

  • Marinaro, W. A., et al. (2012).[2] Properties of a Model Aryl Boronic Acid and Its Boroxine. Journal of Pharmaceutical Sciences, 101(9), 3190-3198.[2]

  • IUPAC. (1997). Compendium of Chemical Terminology, 2nd ed. (the "Gold Book"). Compiled by A. D. McNaught and A. Wilkinson. Blackwell Scientific Publications.

  • Sigma-Aldrich. (2024).[3] Safety Data Sheet: Cyclopropylboronic acid (Class Analog).

Sources

Protocols & Analytical Methods

Method

Suzuki-Miyaura coupling conditions for (3-Cyclopropyl-5-methoxyphenyl)boronic acid

An Application Guide to Suzuki-Miyaura Coupling: Strategies for the Effective Use of (3-Cyclopropyl-5-methoxyphenyl)boronic acid Abstract The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic ch...

Author: BenchChem Technical Support Team. Date: February 2026

An Application Guide to Suzuki-Miyaura Coupling: Strategies for the Effective Use of (3-Cyclopropyl-5-methoxyphenyl)boronic acid

Abstract

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, prized for its ability to form carbon-carbon bonds with high efficiency and functional group tolerance.[1][2] This guide provides a detailed examination of the reaction conditions required for a challenging, yet increasingly relevant substrate class: sterically hindered and electronically rich arylboronic acids, exemplified by (3-Cyclopropyl-5-methoxyphenyl)boronic acid. As a Senior Application Scientist, this document moves beyond simple protocols to explain the underlying principles governing catalyst selection, base-solvent interplay, and reaction optimization. We will explore the mechanistic nuances of the catalytic cycle and provide robust, field-tested protocols and troubleshooting strategies to empower researchers in pharmaceutical and materials science to confidently employ this versatile building block.

Substrate Analysis: The Unique Character of (3-Cyclopropyl-5-methoxyphenyl)boronic acid

Understanding the specific electronic and steric properties of your boronic acid is the first step toward a successful coupling reaction. The title compound presents two key features that influence its reactivity:

  • Electronic Richness: The methoxy (-OCH₃) group is a strong electron-donating group. This increases the electron density on the aromatic ring, which can sometimes slow the rate-determining transmetalation step of the catalytic cycle.[3]

  • Steric Hindrance: The cyclopropyl group, while small, is positioned ortho to one of the potential palladium coordination sites. This steric bulk can impede the approach of the palladium complex, making the choice of a sterically demanding and highly active catalyst system essential.[4][5]

Successfully coupling this substrate requires a carefully selected set of conditions designed to overcome these intrinsic challenges.

The Engine of C-C Bond Formation: The Suzuki-Miyaura Catalytic Cycle

The reaction proceeds through a well-established catalytic cycle involving a palladium catalyst.[1][2][6] The cycle is generally understood to have three primary steps: oxidative addition, transmetalation, and reductive elimination. The efficiency of each step is highly dependent on the choice of ligand, base, and solvent.

Suzuki_Miyaura_Cycle Pd0 Pd(0)L₂ (Active Catalyst) OxAdd Oxidative Addition Pd0->OxAdd R¹-X (Aryl Halide) PdII R¹-Pd(II)L₂-X (Palladacycle) OxAdd->PdII Trans Transmetalation PdII->Trans PdII_R2 R¹-Pd(II)L₂-R² Trans->PdII_R2 Boronate R²-B(OR)₃⁻ (Activated Boronate) Boronate->Trans Base Base (e.g., K₃PO₄) BoronicAcid R²-B(OH)₂ BoronicAcid->Boronate + Base RedElim Reductive Elimination PdII_R2->RedElim RedElim->Pd0 Regeneration Product R¹-R² (Coupled Product) RedElim->Product Troubleshooting_Workflow Start Reaction Issue Identified (Low Yield / No Reaction) CheckInert Is the inert atmosphere secure? Start->CheckInert CheckReagents Are reagents pure? (Boronic acid, halide) CheckInert->CheckReagents Yes FixAtmosphere Improve Degassing & Inert Gas Purge CheckInert->FixAtmosphere No CheckBase Is the base strong enough? (e.g., K₂CO₃ -> K₃PO₄) CheckReagents->CheckBase Yes PurifyReagents Purify/Replace Starting Materials CheckReagents->PurifyReagents No CheckCatalyst Is the catalyst active enough? (e.g., SPhos -> XPhos) CheckBase->CheckCatalyst Yes SwitchBase Switch to K₃PO₄ or Cs₂CO₃ CheckBase->SwitchBase No IncreaseTemp Increase Temperature (e.g., 80°C -> 100°C) CheckCatalyst->IncreaseTemp Yes SwitchCatalyst Use a more active ligand/precatalyst CheckCatalyst->SwitchCatalyst No

Sources

Application

Application Note: Palladium-Catalyzed Cross-Coupling of Electron-Rich and Heterocyclic Boronic Acids

This Application Note is designed for researchers and process chemists addressing the "Suzuki-Miyaura Paradox": while electron-rich and heterocyclic boronic acids are essential for bioactive scaffolds, they are inherentl...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers and process chemists addressing the "Suzuki-Miyaura Paradox": while electron-rich and heterocyclic boronic acids are essential for bioactive scaffolds, they are inherently unstable under standard catalytic conditions.

Abstract & Scope

Electron-rich arylboronic acids (e.g., 2,6-dimethoxyphenyl) and 2-heterocyclic boronic acids (e.g., 2-pyridyl, 2-thiazolyl) represent the most challenging substrate classes in Suzuki-Miyaura coupling. These substrates suffer from rapid protodeboronation —the hydrolytic cleavage of the C–B bond—which often outcompetes the desired transmetallation step.

This guide details protocols to overcome this decomposition pathway by utilizing rapid-activation precatalysts (Pd-G4) and anhydrous fluoride activation , ensuring high yields where traditional Pd(PPh3)4 or Pd(OAc)2 systems fail.

Mechanistic Insight: The "Race Against Time"

To succeed with unstable boronic acids, one must understand the failure mode. The reaction is a kinetic competition between the productive Transmetallation (TM) and the destructive Protodeboronation .

Electron-rich substituents increase the electron density on the boron atom, stabilizing the boronate "ate" complex (Ar-B(OH)3-). While this species is necessary for transmetallation, it is also the specific intermediate that undergoes hydrolysis.

Pathway Visualization

The following diagram illustrates the kinetic bifurcation. To favor the product,


 must be significantly larger than 

.

G Pd0 Pd(0) Active Species OxAdd Oxidative Addition (Ar-Pd-X) Pd0->OxAdd Ar-X TM_State Transmetallation OxAdd->TM_State Boronic Boronic Acid (Ar-B(OH)2) Boronate Boronate 'Ate' Complex [Ar-B(OH)3]- Boronic->Boronate + Base (OH-) Boronate->TM_State Pathway A: Productive (Fast Pd) Decomp Decomposition (Ar-H + B(OH)3) Boronate->Decomp Pathway B: Protodeboronation Product Biaryl Product TM_State->Product Reductive Elim. Product->Pd0 Regeneration

Figure 1: Kinetic competition between productive transmetallation (green) and protodeboronation (red). Electron-rich substrates accelerate Pathway B.

Optimization Strategy: The "Golden Triangle"

Success depends on three variables: Ligand Sterics , Precatalyst Activation , and Base/Solvent pH .

Table 1: Critical Parameter Selection Matrix
ParameterRecommended ChoiceScientific Rationale
Ligand XPhos or SPhos These bulky dialkylbiaryl phosphines facilitate rapid oxidative addition and, crucially, create a steric environment that accelerates transmetallation, allowing Pd to "grab" the boronate before it hydrolyzes.
Catalyst Source Pd-G4 Precatalysts Traditional Pd(II) sources (e.g., Pd(OAc)2) require reduction to Pd(0) in situ, often consuming boronic acid (homocoupling) and delaying reaction start. G4 precatalysts activate immediately upon base addition.
Base K3PO4 (Aqueous) or CsF (Anhydrous)Avoid strong hydroxide bases (NaOH) which catalyze protodeboronation. Phosphate provides a buffering effect. Fluoride (CsF) activates boron without generating high concentrations of OH-.
Solvent THF , Dioxane , or Toluene Ethers are preferred. For 2-pyridyl boronic acids, avoid alcohols (MeOH/EtOH) as they promote rapid C-B cleavage.

Experimental Protocols

Protocol A: The "Rapid Activation" Method (Aqueous/Organic)

Best for: Moderately unstable substrates (e.g., 2-methoxyphenyl boronic acid).

Principle: Use a hyper-active catalyst (XPhos Pd G4) to complete the reaction in <1 hour, minimizing the time the boronic acid is exposed to water.

Materials:

  • Aryl Halide (1.0 equiv)

  • Boronic Acid (1.5 equiv) - Excess is crucial.

  • Catalyst: XPhos Pd G4 (1–2 mol%) [Sigma-Aldrich / Buchwald]

  • Base: 0.5 M K3PO4 (aqueous, degassed)

  • Solvent: THF (degassed)

Step-by-Step:

  • Setup: Charge a reaction vial with the Aryl Halide (1.0 mmol), Boronic Acid (1.5 mmol), and XPhos Pd G4 (0.02 mmol).

  • Inert Atmosphere: Seal the vial and purge with Argon/Nitrogen for 5 minutes.

  • Solvent Addition: Add degassed THF (4 mL) via syringe. Stir to dissolve.

  • Activation: Add degassed 0.5 M K3PO4 (4 mL, 2.0 equiv) via syringe.

    • Note: The biphasic mixture requires vigorous stirring (1000+ RPM).

  • Reaction: Heat to 40–60 °C. Monitor by LCMS after 30 minutes.

    • Endpoint: Most reactions with G4 catalysts finish within 30–60 mins.

  • Workup: Separate phases. Extract aqueous layer with EtOAc. Dry organics over MgSO4.

Protocol B: The "Anhydrous Fluoride" Method

Best for: Highly labile substrates (e.g., 2-pyridyl, 2-thiazolyl, 2,6-difluoro boronic acids).

Principle: Water is the enemy. By using Cesium Fluoride (CsF) in dry solvent, we activate the boronic acid (forming a boronate-fluoride species) without introducing the protons required for hydrolysis.

Materials:

  • Aryl Halide (1.0 equiv)

  • Boronic Acid (1.5 – 2.0 equiv)

  • Catalyst: Pd(OAc)2 (2 mol%) + XPhos (4 mol%) OR XPhos Pd G4 (2 mol%)

  • Base: CsF (3.0 equiv, finely ground/dried) or K2CO3 (anhydrous)

  • Solvent: 1,4-Dioxane or Toluene (Anhydrous)

Step-by-Step:

  • Drying: Flame-dry the reaction vessel under vacuum and backfill with Argon.

  • Solids: Add Aryl Halide, Boronic Acid, Base (CsF), and Catalyst inside a glovebox or under a strong Argon cone.

  • Solvent: Add Anhydrous Dioxane (0.2 M concentration relative to halide).

  • Temperature: Heat to 80–100 °C.

    • Why higher temp? Anhydrous transmetallation is slower than aqueous; heat is needed, but the absence of water protects the substrate.

  • Monitoring: Check LCMS at 1 hour. If the boronic acid is consumed but halide remains, add a second portion (0.5 equiv) of boronic acid.

Troubleshooting & Diagnostic Workflow

When the reaction fails, use this logic tree to diagnose the root cause.

Troubleshooting Start Reaction Failed (Low Yield) CheckHalide Analyze Aryl Halide (LCMS) Start->CheckHalide HalideRemains Halide Unreacted CheckHalide->HalideRemains Yes HalideGone Halide Consumed CheckHalide->HalideGone No CheckBoron Is Boronic Acid Present? HalideRemains->CheckBoron BoronGone Boron Consumed (Protodeboronation) CheckBoron->BoronGone No BoronPresent Boron Intact (Catalyst Death) CheckBoron->BoronPresent Yes FixDebor Solution: Switch to Protocol B (Anhydrous) or MIDA Boronate BoronGone->FixDebor FixCat Solution: Check O2 removal Switch to G4 Catalyst BoronPresent->FixCat ProductCheck Product Formed? HalideGone->ProductCheck Dehalogenation Byproduct: Ar-H (Dehalogenation) ProductCheck->Dehalogenation No (Ar-H found) FixDehal Solution: Transmetallation is too slow. Increase Temp or use SPhos. Dehalogenation->FixDehal

Figure 2: Diagnostic logic for troubleshooting cross-coupling failures.

Self-Validating Checks
  • The "Oxygen Test": If you see extensive homocoupling (Ar-Ar) of the boronic acid, your system has oxygen leaks. Pd(II) requires O2 to re-oxidize for homocoupling cycles.

  • The "Hydrolysis Test": Run a control experiment with only the boronic acid, base, and solvent (no catalyst/halide) at reaction temperature. If the boronic acid disappears, your conditions are too harsh (pH too high or too wet).

References

  • Buchwald, S. L., et al. (2013). Precatalysts for Suzuki–Miyaura Coupling of Unstable Boronic Acids. Journal of the American Chemical Society.

  • Lloyd-Jones, G. C., et al. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited. Journal of the American Chemical Society.

  • Molander, G. A., et al. (2010). Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates. Journal of Organic Chemistry.

  • Burke, M. D., et al. (2009).[1] A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates. Journal of the American Chemical Society.

Sources

Method

Precision Synthesis of Biaryls using (3-Cyclopropyl-5-methoxyphenyl)boronic acid

Executive Summary This Application Note details the optimized conditions for utilizing (3-Cyclopropyl-5-methoxyphenyl)boronic acid (CAS: 1787258-63-2) in Suzuki-Miyaura cross-coupling reactions. This reagent is a "privil...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This Application Note details the optimized conditions for utilizing (3-Cyclopropyl-5-methoxyphenyl)boronic acid (CAS: 1787258-63-2) in Suzuki-Miyaura cross-coupling reactions. This reagent is a "privileged scaffold" building block in modern drug discovery. The 3-cyclopropyl motif acts as a metabolically stable bioisostere for isopropyl groups, enhancing lipophilicity and potency, while the 5-methoxy substituent modulates electronic properties and solubility.

While generally robust, this specific arylboronic acid requires precise handling to mitigate protodeboronation (a common failure mode for electron-rich boronic acids) and to ensure high conversion when coupled with deactivated or sterically hindered aryl halides. This guide provides a "Gold Standard" protocol using Buchwald-type precatalysts, along with mechanistic insights and troubleshooting workflows.

Chemical Profile & Handling

PropertySpecification
Compound Name (3-Cyclopropyl-5-methoxyphenyl)boronic acid
CAS Number 1787258-63-2
Molecular Weight 192.02 g/mol
Appearance White to off-white solid
Storage 2–8°C, under inert atmosphere (Argon/Nitrogen)
Solubility Soluble in MeOH, DMSO, DMF, THF; sparingly soluble in water
Key Risk Protodeboronation (Hydrolysis of C-B bond) in acidic or highly aqueous/high-temp conditions.[1]

Handling Advisory: Upon receipt, store the compound in a refrigerator. Allow the vial to equilibrate to room temperature before opening to prevent condensation, which accelerates boroxine formation or hydrolysis.

Mechanistic Insight: The Challenge of Electron-Rich Boronates

The (3-cyclopropyl-5-methoxyphenyl) moiety is electron-rich due to the inductive effect of the alkyl (cyclopropyl) group and the mesomeric effect of the methoxy group.

  • Transmetallation (Fast): The electron-rich nature facilitates rapid transmetallation to the Palladium(II) center.

  • Protodeboronation (Side Reaction): The same high electron density at the ipso-carbon makes it susceptible to protonolysis, especially in the presence of water and high heat, leading to the formation of the byproduct 1-cyclopropyl-3-methoxybenzene (des-boryl product).

  • Reductive Elimination (Rate Limiting): If coupling with an electron-rich aryl halide, the reductive elimination step can become sluggish.

Therefore, the protocol below prioritizes active catalytic systems (to outcompete decomposition) and controlled basicity .

Experimental Protocol: The "Gold Standard" Method

This protocol utilizes XPhos Pd G2 , a second-generation Buchwald precatalyst. It forms the active monolithic Pd(0) species rapidly at mild temperatures, ensuring the coupling reaction finishes before the boronic acid degrades.

Materials[1][2][3]
  • Limiting Reagent: Aryl Halide (Ar-Cl, Ar-Br, or Ar-OTf) [1.0 equiv]

  • Boronic Acid: (3-Cyclopropyl-5-methoxyphenyl)boronic acid [1.2 – 1.5 equiv]

  • Catalyst: XPhos Pd G2 (CAS: 1310584-14-5) [0.02 – 0.05 equiv]

  • Base: Potassium Phosphate Tribasic (K₃PO₄) [2.0 – 3.0 equiv]

  • Solvent: THF : Water (4:1 ratio) or 1,4-Dioxane : Water (4:1)

Step-by-Step Procedure
  • Vessel Preparation: Flame-dry a reaction vial (microwave vial or round-bottom flask) and cool under a stream of Argon.

  • Charge Solids: Add the Aryl Halide (1.0 mmol), Boronic Acid (1.2 mmol, 230 mg), XPhos Pd G2 (0.02 mmol, 16 mg), and K₃PO₄ (2.0 mmol, 425 mg) to the vial.

    • Note: If the Aryl Halide is a liquid, add it after the solvent.

  • Degassing (Critical): Cap the vial. Evacuate and backfill with Argon three times.

  • Solvent Addition: Inject degassed THF (4 mL) and degassed Water (1 mL) through the septum.

    • Tip: Sparge solvents with Argon for 15 mins prior to use to prevent homocoupling.

  • Reaction: Place the vial in a pre-heated block at 60°C . Stir vigorously (800-1000 rpm).

    • Time: Typical conversion is seen within 2–4 hours.

    • Monitoring: Check by LCMS. Look for Product Mass [M+H]⁺. Watch for Protodeboronation byproduct (Mass = 148.2 g/mol ).

  • Work-up:

    • Cool to room temperature.[2][3]

    • Dilute with Ethyl Acetate (10 mL) and Water (10 mL).

    • Separate phases. Extract aqueous layer 2x with Ethyl Acetate.

    • Wash combined organics with Brine, dry over Na₂SO₄, filter, and concentrate.

  • Purification: Flash column chromatography (Hexanes/Ethyl Acetate gradient).

Optimization & Troubleshooting Workflow

If the standard protocol yields low conversion or high impurities, follow this logic flow to optimize.

OptimizationStrategy Start Standard Protocol (XPhos Pd G2, K3PO4, THF/H2O) CheckResult Analyze LCMS Result Start->CheckResult Success High Yield (>80%) Proceed to Scale-up CheckResult->Success Good Conversion Problem1 Issue: Protodeboronation (Mass 148 detected) CheckResult->Problem1 Byproduct Observed Problem2 Issue: Low Conversion (SM Remaining) CheckResult->Problem2 Stalled Reaction Problem3 Issue: Homocoupling (Ar-Ar Dimer) CheckResult->Problem3 Dimer Observed Soln1 Switch to Anhydrous Conditions Solvent: DMF or Dioxane (Dry) Base: Cs2CO3 (Dry) Problem1->Soln1 Soln2 Increase Catalyst Activity Switch to SPhos Pd G2 or Pd(dtbpf)Cl2 Problem2->Soln2 Soln3 Improve Degassing Use Freeze-Pump-Thaw Reduce O2 exposure Problem3->Soln3

Figure 1: Decision tree for optimizing the coupling of (3-cyclopropyl-5-methoxyphenyl)boronic acid.

Troubleshooting Table
ObservationRoot CauseCorrective Action
Significant Des-boryl Product Hydrolytic instability of the C-B bond.Switch to anhydrous conditions : Use dry DMF/Dioxane and Cs₂CO₃. Lower temp to 50°C.
Recovery of Aryl Halide Catalyst deactivation or poor oxidative addition.Switch to SPhos Pd G2 (better for sterics) or Pd(dtbpf)Cl₂ . Increase temp to 80°C.
Biaryl Homocoupling Oxygen presence in the system.Re-degas solvents. Ensure inert atmosphere.
Black Precipitate (Pd Black) Catalyst decomposition (ligand dissociation).Add excess ligand (e.g., 1-2 mol% free XPhos) or lower temperature.

Mechanistic Pathway

Understanding the cycle helps in selecting the right ligand. For this substrate, the Transmetallation step is generally favorable, but the Reductive Elimination requires a bulky, electron-rich ligand (like XPhos or SPhos) to force the formation of the C-C bond, especially if the coupling partner is also electron-rich.

SuzukiCycle Pd0 Pd(0)L (Active Catalyst) OxAdd Oxidative Addition Ar-Pd(II)-X Pd0->OxAdd + ArX TransMet Transmetallation Rate enhanced by methoxy group OxAdd->TransMet + Boronate (Activated) RedElim Reductive Elimination Formation of Biaryl TransMet->RedElim Pd(II) Intermediate RedElim->Pd0 - Product ArX Ar-X (Halide) ArX->OxAdd Boronic Boronic Acid (3-Cyc-5-OMe) Boronic->TransMet + Base Base Base (OH-) Product Biaryl Product Product->RedElim

Figure 2: Catalytic cycle highlighting the entry point of the (3-cyclopropyl-5-methoxyphenyl)boronic acid.

References

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

  • Molander, G. A., & Gormisky, P. E. (2008).[4] Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborates with Aryl and Heteroaryl Chlorides.[4] The Journal of Organic Chemistry, 73(19), 7481–7485. (Demonstrates stability of cyclopropyl-boron species).

  • Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands.[4] Accounts of Chemical Research, 41(11), 1461–1473. (Basis for XPhos/SPhos recommendation).

  • Fluorochem Product Page. (3-Cyclopropyl-5-methoxyphenyl)boronic acid. (Verification of CAS and availability).

  • Xiong, Y., et al. (2010).[5] Discovery and structure-activity relationship of 3-methoxy-N-(3-(1-methyl-1H-pyrazol-5-yl)-4-(2-morpholinoethoxy)phenyl)benzamide (APD791).[5] Journal of Medicinal Chemistry, 53(11), 4412-21.[5] (Example of 3-methoxy-5-substituted scaffolds in drug discovery).

Sources

Application

Application Note: Chan-Lam Coupling of (3-Cyclopropyl-5-methoxyphenyl)boronic Acid

This Application Note is designed for medicinal chemists and process development scientists. It details optimized Chan-Lam coupling protocols for (3-Cyclopropyl-5-methoxyphenyl)boronic acid , a specialized building block...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for medicinal chemists and process development scientists. It details optimized Chan-Lam coupling protocols for (3-Cyclopropyl-5-methoxyphenyl)boronic acid , a specialized building block often utilized in the synthesis of kinase inhibitors and GPCR modulators.

The protocols below are engineered to preserve the cyclopropyl moiety—which can be sensitive to radical ring-opening under harsher conditions—while leveraging the electron-donating methoxy group to facilitate transmetallation.

Executive Summary & Chemical Context

(3-Cyclopropyl-5-methoxyphenyl)boronic acid represents a "Goldilocks" substrate for Chan-Lam coupling:

  • Electronic Activation: The 3-methoxy group (Hammett

    
    ) is electron-donating, which generally increases the nucleophilicity of the aryl ring, facilitating the transmetallation step to Copper(II).
    
  • Steric & Structural Integrity: The 3-cyclopropyl group provides metabolic stability (blocking metabolic hot-spots) and unique vectors for hydrophobic interaction. Unlike palladium-catalyzed cross-couplings that may require elevated temperatures (risking cyclopropyl ring opening via radical pathways), the mild, oxidative conditions of Chan-Lam coupling are ideal for preserving this strained ring system.

Key Challenges addressed in this guide:

  • Protodeboronation: Electron-rich boronic acids are prone to hydrolytic deboronation. We utilize molecular sieves and specific base combinations to mitigate this.

  • Homocoupling: Oxidative dimerization of the boronic acid is a competing pathway. Slow addition protocols and optimized stoichiometry are detailed below.

Mechanistic Insight

Understanding the catalytic cycle is crucial for troubleshooting. The reaction operates via a Cu(II)/Cu(III) oxidative cycle.[1]

Catalytic Cycle Diagram

The following diagram illustrates the pathway, highlighting the critical oxidation step where atmospheric oxygen regenerates the active catalyst.

ChanLamCycle cluster_legend Key Factors for (3-Cyclopropyl-5-methoxyphenyl)boronic acid Start Cu(OAc)2 (Pre-catalyst) ComplexA Cu(II)-Amine/Phenol Complex (Coordination) Start->ComplexA + Nucleophile (H-Nu) Transmetal Transmetallation (Ar-B(OH)2 enters) ComplexA->Transmetal Base activation CuII_Ar Ar-Cu(II)-Nu Species Transmetal->CuII_Ar - B(OH)3 Oxidation Oxidation to Cu(III) (Requires O2) CuII_Ar->Oxidation + O2 (Air) RedElim Reductive Elimination (Product Release) Oxidation->RedElim Fast Step RedElim->Start Regenerates Cu(II) Note1 Methoxy group aids Transmetallation step Note2 Mild O2 oxidation preserves Cyclopropyl ring

Figure 1: The Cu(II)/Cu(III) catalytic cycle.[1][2][3] Note that the oxidation of the Ar-Cu(II) species to Ar-Cu(III) is often the rate-determining step, necessitating an oxygen-rich environment.

Experimental Protocols

Protocol A: N-Arylation of Anilines and Amines

Target: Formation of C-N bonds with primary/secondary amines or anilines. Applicability: High success rate for electron-neutral to electron-rich amines.

Reagents:

  • Substrate: (3-Cyclopropyl-5-methoxyphenyl)boronic acid (1.5 equiv)

  • Nucleophile: Amine/Aniline (1.0 equiv)

  • Catalyst: Cu(OAc)₂ (Copper(II) acetate, anhydrous) (0.1 – 0.2 equiv)

  • Ligand/Base: Pyridine (2.0 equiv) or Et₃N (2.0 equiv)

  • Solvent: Dichloromethane (DCM) (anhydrous)

  • Additive: 4Å Molecular Sieves (Activated)

Step-by-Step Procedure:

  • Preparation: Flame-dry a 2-neck round bottom flask and allow it to cool under a stream of dry nitrogen.

  • Charging: Add the amine (1.0 mmol), Cu(OAc)₂ (0.1 mmol, 18 mg), and activated 4Å molecular sieves (200 mg) to the flask.

    • Note: If the amine is a hydrochloride salt, add 1.0 equiv of Et₃N to neutralize it before adding copper.

  • Solvation: Add anhydrous DCM (5 mL, 0.2 M concentration). Stir for 5 minutes.

  • Boronic Acid Addition: Add (3-Cyclopropyl-5-methoxyphenyl)boronic acid (1.5 mmol, 288 mg).

  • Activation: Add Pyridine (2.0 mmol, 161 µL) dropwise.

    • Critical Step: The solution should turn a deep blue/green color, indicating the formation of the active Copper-amine-pyridine complex.

  • Oxygenation: Fit the flask with a drying tube packed with CaCl₂ (to exclude moisture but allow air) or attach an O₂ balloon for faster kinetics. Stir vigorously at room temperature (20–25 °C).

    • Why Room Temp? Heating (>40°C) increases the risk of protodeboronation of the electron-rich methoxy-phenyl ring.

  • Monitoring: Monitor via TLC or LC-MS. Typical reaction time is 12–24 hours.

  • Workup:

    • Dilute with EtOAc (20 mL).

    • Filter through a pad of Celite to remove copper salts and sieves.

    • Wash filtrate with 1M HCl (to remove pyridine), then sat. NaHCO₃, then Brine.[1]

    • Dry over Na₂SO₄ and concentrate.

Protocol B: O-Arylation of Phenols

Target: Synthesis of Diaryl Ethers. Applicability: Phenols are generally less nucleophilic than amines, requiring slightly more basic conditions.

Reagents:

  • Substrate: (3-Cyclopropyl-5-methoxyphenyl)boronic acid (2.0 equiv)

  • Nucleophile: Phenol derivative (1.0 equiv)[1]

  • Catalyst: Cu(OAc)₂ (0.5 – 1.0 equiv)

    • Note: Stoichiometric copper is often preferred for phenols to drive conversion, though 20-50% catalytic loading is possible with O₂ balloons.

  • Base: Pyridine (3.0 equiv) or TEA (3.0 equiv)

  • Solvent: DCM or 1,4-Dioxane

  • Additive: TEMPO (catalytic, optional) can accelerate oxidation.

Step-by-Step Procedure:

  • Setup: Use a reaction vial capable of being sealed (if using O₂ balloon) or open to air (with drying tube).

  • Mixing: Combine Phenol (1.0 mmol), Boronic Acid (2.0 mmol), and Cu(OAc)₂ (0.5 mmol) in DCM (5 mL).

  • Base Addition: Add Pyridine (3.0 mmol) and TEA (1.0 mmol).

  • Reaction: Stir vigorously open to the atmosphere (or under O₂ balloon) at Room Temperature for 24–48 hours.

    • Optimization: If conversion is low after 24h, add an additional 0.5 equiv of Boronic Acid and refill O₂.

  • Workup:

    • Quench with 10% aqueous NH₄OH (dissolves copper salts as deep blue [Cu(NH₃)₄]²⁺ complex).

    • Extract with DCM (3x).

    • Wash organic layer with 1M NaOH (to remove unreacted phenol) and Brine.

Workflow Decision Tree

Use this logic flow to select the correct parameters for your specific coupling partner.

Workflow Input Select Nucleophile Amine Aliphatic Amine (Primary/Secondary) Input->Amine Aniline Aniline / Heterocycle (Imidazole/Pyrazole) Input->Aniline Phenol Phenol Input->Phenol CondA Protocol A: 0.1 eq Cu(OAc)2 DCM, RT, Air Base: Pyridine Amine->CondA Aniline->CondA Electron Rich? CondB Modified Protocol A: Use MeOH or DMSO Base: TMEDA or TEA May require 40°C Aniline->CondB Low Nucleophilicity? CondC Protocol B: 0.5-1.0 eq Cu(OAc)2 DCM, Molecular Sieves Base: TEA/Pyridine Phenol->CondC

Figure 2: Decision tree for selecting reaction conditions based on nucleophile type.

Troubleshooting & Optimization Table

ObservationProbable CauseCorrective Action
Low Conversion (<30%) Catalyst poisoning or insufficient oxidation.Switch to O₂ balloon instead of ambient air. Add 4Å Molecular Sieves to remove water (which inhibits Cu cycle).
Protodeboronation Hydrolysis of the C-B bond (loss of boronic acid).Use anhydrous solvents. Lower temperature. Add the boronic acid in portions (e.g., 0.5 eq every 4 hours).
Homocoupling (Biaryl) Oxidative dimerization of boronic acid.Reduce the concentration of boronic acid by slow addition (syringe pump). Ensure amine/phenol is in slight excess.
Green/Blue precipitate Insoluble Copper complexes.Switch solvent to MeOH or DMSO (though DCM is preferred for selectivity). Use NH₄OH wash during workup to solubilize copper.
Cyclopropyl Ring Opening Radical mechanism activation (Rare in Chan-Lam).Strictly avoid high temperatures (>60°C).[4] Ensure the reaction remains oxidative (O₂ rich) rather than radical-scission prone.

References

  • Chan, D. M. T., et al. "New N- and O-Arylations with Phenylboronic Acids and Cupric Acetate." Tetrahedron Letters, vol. 39, no. 19, 1998, pp. 2933–2936. Link

  • Evans, D. A., et al. "Copper-Promoted C-N and C-O Bond Cross-Coupling with Phenylboronic Acids." Tetrahedron Letters, vol. 39, no. 19, 1998, pp. 2937–2940.[5] Link

  • Lam, P. Y. S., et al. "New Aryl/Heteroaryl C-N Bond Cross-Coupling Reactions via Arylboronic Acid/Cupric Acetate Arylation." Tetrahedron Letters, vol. 39, no. 19, 1998, pp. 2941–2944. Link

  • Vantourout, J. C., et al. "Spectroscopic Studies of the Chan-Lam Amination: A Mechanism-Inspired Solution to Boronic Ester Reactivity."[5] Journal of the American Chemical Society, vol. 139, no.[1][5][6] 13, 2017, pp. 4769–4779.[1][5] Link

  • Derosa, J., et al. "Copper-Catalyzed Chan–Lam Cyclopropylation of Phenols and Azaheterocycles." Journal of Organic Chemistry, vol. 83, no. 7, 2018, pp. 3417–3425. Link(Note: This reference validates the stability of cyclopropyl groups under Chan-Lam conditions).

  • Qiao, J. X., & Lam, P. Y. S. "Copper-Promoted Carbon-Heteroatom Bond Cross-Coupling with Boronic Acids and Derivatives." Synthesis, 2011, pp. 829-856. Link

Sources

Method

Application Note: Scalable Synthesis of (3-Cyclopropyl-5-methoxyphenyl)boronic Acid

This Application Note details a scalable, robust protocol for the synthesis of (3-Cyclopropyl-5-methoxyphenyl)boronic acid , a high-value building block for medicinal chemistry programs targeting metabolic stability and...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note details a scalable, robust protocol for the synthesis of (3-Cyclopropyl-5-methoxyphenyl)boronic acid , a high-value building block for medicinal chemistry programs targeting metabolic stability and potency optimization.

Executive Summary

The introduction of a cyclopropyl group meta to a boronic acid moiety is a strategic design element in modern drug discovery, offering improved metabolic stability (blocking metabolic soft spots) and rigidified vector alignment compared to isopropyl or ethyl analogs. This guide addresses the specific challenge of synthesizing (3-Cyclopropyl-5-methoxyphenyl)boronic acid at multi-gram to kilogram scales.

While direct iridium-catalyzed C-H borylation is attractive for small-scale discovery, it often suffers from steric-electronic mismatching in 1,3-disubstituted systems, leading to inseparable regioisomers. This protocol utilizes a classical, regiodivergent lithiation-free approach starting from commercially available 1,3-dibromo-5-methoxybenzene. By prioritizing Grignard chemistry over lithium-halogen exchange, we eliminate the risk of ortho-lithiation (Directed ortho Metalation - DoM) directed by the methoxy group, ensuring high isomeric purity.

Retrosynthetic Strategy & Logic

The synthesis is broken down into two critical phases:

  • Desymmetrization: Controlled mono-coupling of a symmetrical dibromide.

  • Functionalization: Metallation of the remaining bromide without disturbing the methoxy or cyclopropyl motifs.

G Target (3-Cyclopropyl-5-methoxyphenyl) boronic acid Inter 1-Bromo-3-cyclopropyl- 5-methoxybenzene Target->Inter Mg, THF; then B(OMe)3 SM 1,3-Dibromo-5-methoxybenzene Inter->SM Suzuki Mono-Coupling (Pd(dppf)Cl2) Reagent1 Cyclopropylboronic Acid Inter->Reagent1

Figure 1: Retrosynthetic disconnection showing the desymmetrization strategy.

Critical Process Parameters (CPP)

ParameterCriticalityScientific Rationale
Stoichiometry (Step 1) High Using a deficit of boronic acid (0.7 equiv) or excess dibromide is crucial to prevent bis-cyclopropylation.
Catalyst Ligand (Step 1) MediumBidentate ligands like dppf prevent "ring walking" and enhance stability over simple PPh3 systems.
Metallation Agent (Step 2) High Use Mg (Grignard), NOT n-BuLi. The methoxy group is a strong DoM director. n-BuLi at >-78°C risks deprotonation at the 2- or 4-position rather than Br-exchange. Mg is chemoselective for the C-Br bond.
Quench Temp (Step 2) MediumBorate formation must occur at low temp (-10°C to 0°C) to prevent "ate" complex scrambling.

Detailed Experimental Protocols

Phase 1: Desymmetrization via Suzuki Mono-Coupling

Objective: Synthesize 1-bromo-3-cyclopropyl-5-methoxybenzene.

Reagents:

  • 1,3-Dibromo-5-methoxybenzene (1.0 equiv, limiting reagent strategy)

  • Cyclopropylboronic acid (0.75 equiv)

  • Pd(dppf)Cl₂·CH₂Cl₂ (0.03 equiv)

  • K₃PO₄ (2.0 equiv)

  • Solvent: Toluene/Water (10:1 v/v)

Protocol:

  • Charge: To a nitrogen-flushed reactor, add 1,3-dibromo-5-methoxybenzene and Pd(dppf)Cl₂.

  • Solvate: Add degassed Toluene. Stir for 10 min to dissolve.

  • Activate: Add the aqueous K₃PO₄ solution. The system is now biphasic.

  • Addition: Add Cyclopropylboronic acid. Note: For max selectivity, add the boronic acid portion-wise over 1 hour at reaction temperature.

  • Reaction: Heat to 85°C for 4-6 hours. Monitor by HPLC.

    • Endpoint: Stop when Cyclopropylboronic acid is consumed. Do not drive to full conversion of the dibromide, or bis-coupling will increase.

  • Workup: Cool to RT. Separate phases. Wash organic layer with brine.

  • Purification:

    • The crude contains: Product (Mono), Starting Material (Dibromide), and impurity (Bis-cyclopropyl).

    • Distillation: The boiling point difference allows separation. The dibromide boils significantly higher than the mono-product.

    • Alternative: Column chromatography (Hexane/EtOAc) is effective for <50g batches.

    • Yield: Expect 60-70% based on boronic acid.

Phase 2: Grignard Formation & Borylation

Objective: Convert aryl bromide to aryl boronic acid.

Reagents:

  • 1-Bromo-3-cyclopropyl-5-methoxybenzene (1.0 equiv)

  • Magnesium Turnings (1.2 equiv, iodine activated)

  • Trimethyl Borate (B(OMe)₃) (1.5 equiv)

  • Solvent: Anhydrous THF

Protocol:

  • Activation: Flame-dry the reactor. Add Mg turnings and a crystal of Iodine. Dry stir until iodine vapor disappears (activation).

  • Initiation: Cover Mg with minimal THF. Add 5% of the aryl bromide solution. Heat gently until reflux starts and color changes (Grignard initiation).

  • Formation: Dropwise add the remaining aryl bromide in THF over 1 hour, maintaining a gentle reflux (internal temp ~65°C).

    • Checkpoint: After addition, reflux for 1 hour. QC aliquot (quench with water) should show no starting bromide by HPLC/GC.

  • Borylation: Cool the Grignard solution to -10°C .

  • Quench: Add Trimethyl Borate dropwise, ensuring internal temp does not exceed 0°C. The solution may thicken (borate "ate" complex).

  • Hydrolysis: Stir at 0°C for 1 hour, then warm to RT. Pour mixture into ice-cold 1M HCl (excess). Stir vigorously for 30 mins to hydrolyze the boronate esters.

  • Isolation:

    • Extract with Ethyl Acetate (x3).

    • Wash organics with water (to remove boric acid) and brine.

    • Concentrate to a solid/oil.[1]

    • Trituration: Triturate the residue with n-Heptane or Pentane to precipitate the boronic acid as a white powder.

  • Yield: Expect 75-85%.

Process Safety & Troubleshooting

Safety Warning1 Exotherm Control: Grignard initiation is autocatalytic. Warning2 DoM Risk: Avoid n-BuLi. Methoxy group directs ortho-lithiation. Warning3 Protodeboronation: Avoid prolonged acidic contact during workup.

Figure 2: Key safety and chemical stability warnings.

Troubleshooting Guide:

IssueRoot CauseSolution
Low Mono-Selectivity (Step 1) Excess Boronic AcidReduce boronic acid to 0.7 eq or increase Dibromide to 2.0 eq.
Low Grignard Initiation Wet Solvent / Passivated MgUse DIBAL-H (few drops) as a scavenger/initiator.
"Waxy" Final Product Incomplete Hydrolysis / Mixed AnhydridesRecrystallize from Acetonitrile/Water or convert to Pinacol Ester for easier handling.
Regioisomer Impurities Use of n-BuLiSwitch strictly to Mg (Grignard) route.

Analytical QC Specifications

For the final building block to be released for medicinal chemistry use:

  • Appearance: White to off-white powder.

  • ¹H NMR (DMSO-d₆):

    • 
       ~7.0-7.2 (m, 3H, Ar-H)
      
    • 
       ~3.8 (s, 3H, OMe)
      
    • 
       ~1.9 (m, 1H, Cyclopropyl-CH)
      
    • 
       ~0.9, 0.7 (m, 4H, Cyclopropyl-CH₂)
      
    • Note: Boronic acid protons (OH)₂ are broad and variable (

      
       8.0-8.2).
      
  • Purity (HPLC): >97% (254 nm).

  • Boron Content: Titration with Mannitol/NaOH to confirm free acid vs anhydride/boroxine content.

References

  • Suzuki-Miyaura Coupling Selectivity

    • Title: Highlights on the General Preference for Multi-Over Mono-Coupling in the Suzuki–Miyaura Reaction.
    • Source: MDPI, C
    • URL:[Link][2]

  • Grignard vs Lithiation (DoM Effects)

    • Title: Near-Ambient Temperature Halogen–Lithium Exchange of p-Bromoanisole and Related Substrates.[3][4]

    • Source: Thieme Connect / Synlett.
    • URL:[Link]

  • Cyclopropylboronic Acid Synthesis & Reactivity

    • Title: Cyclopropylboronic acid: synthesis and Suzuki cross-coupling reactions.[5]

    • Source: Tetrahedron Letters, 2002.
    • URL:[Link]

  • General Boronic Acid Synthesis (Grignard Method)

    • Title: Preparation of Arylboronic Acids via Grignard Reagents.
    • Source: Organic Syntheses, Coll. Vol. 4, p.68 (1963).
    • URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Preventing protodeboronation of (3-Cyclopropyl-5-methoxyphenyl)boronic acid

Here is the technical support guide for preventing the protodeboronation of (3-Cyclopropyl-5-methoxyphenyl)boronic acid. A Guide to Preventing and Troubleshooting Protodeboronation Welcome to the technical support resour...

Author: BenchChem Technical Support Team. Date: February 2026

Here is the technical support guide for preventing the protodeboronation of (3-Cyclopropyl-5-methoxyphenyl)boronic acid.

A Guide to Preventing and Troubleshooting Protodeboronation

Welcome to the technical support resource for (3-Cyclopropyl-5-methoxyphenyl)boronic acid. As Senior Application Scientists, we understand that unexpected side reactions can be a significant source of frustration, leading to decreased yields and difficult purifications. One of the most common challenges encountered with electron-rich arylboronic acids is protodeboronation—the undesired cleavage of the C–B bond and its replacement with a C–H bond.

This guide is designed to provide you, our fellow researchers and drug development professionals, with a deep understanding of why this side reaction occurs and to offer practical, field-proven strategies to mitigate it. We will move beyond simple procedural lists to explain the chemical principles behind our recommendations, empowering you to troubleshoot effectively and optimize your synthetic outcomes.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the fundamental concepts of protodeboronation as it relates to your specific molecule.

Q1: What is protodeboronation and why is it a problem?

Protodeboronation is a chemical reaction where a proton (H+) replaces the boronic acid [-B(OH)₂] group on an aromatic ring.[1] For your starting material, (3-Cyclopropyl-5-methoxyphenyl)boronic acid, this results in the formation of 1-cyclopropyl-3-methoxybenzene as a byproduct. This side reaction consumes your starting material, directly lowering the yield of your desired product and complicating its purification.

Q2: Why is (3-Cyclopropyl-5-methoxyphenyl)boronic acid particularly susceptible to protodeboronation?

The susceptibility of this molecule is due to its electronic properties. The methoxy (-OCH₃) group on the aromatic ring is a strong electron-donating group. This increases the electron density of the ring, making the carbon atom attached to the boron (the ipso-carbon) more nucleophilic and thus more prone to attack by a proton.[2][3] This is a common characteristic of electron-rich arylboronic acids.[4][5]

Q3: Under what conditions does protodeboronation typically occur?

Protodeboronation is highly dependent on the reaction conditions, especially pH.[1] It can be catalyzed by both acids and bases.[1]

  • Basic Conditions: Base-catalyzed protodeboronation is often the most significant pathway, especially in cross-coupling reactions like the Suzuki-Miyaura coupling.[6][7] The base (e.g., hydroxide) attacks the Lewis acidic boron atom to form a boronate species, [ArB(OH)₃]⁻. This formation increases the electron density on the ring, making the ipso-carbon even more susceptible to protonation by a proton source like water.[6][7][8]

  • Acidic Conditions: While less common in coupling reactions, strong acidic conditions can also promote protodeboronation through direct protonation of the aromatic ring.[2][3]

Part 2: Troubleshooting Guide

Encountering issues in your reaction? This guide will help you diagnose and solve problems related to protodeboronation.

Symptom 1: Low yield in my Suzuki-Miyaura coupling reaction and a major byproduct identified as 1-cyclopropyl-3-methoxybenzene.
  • Probable Cause: Your reaction conditions are promoting protodeboronation over the desired cross-coupling. This happens when the rate of protodeboronation becomes competitive with the rate of the catalytic cycle.

  • Recommended Actions:

ParameterHigh-Risk Condition (Promotes Protodeboronation)Recommended Low-Risk ConditionRationale
Base Strong, nucleophilic bases (e.g., NaOH, KOH, NaOEt)Weaker, non-nucleophilic bases (e.g., K₃PO₄, K₂CO₃, Cs₂CO₃)Strong hydroxide bases rapidly form the boronate anion, which is highly activated for protodeboronation. Weaker bases are sufficient for the Suzuki catalytic cycle but lessen the rate of the side reaction.[9][10]
Solvent Protic solvents or excessive waterAnhydrous solvents (e.g., Dioxane, Toluene, THF) with minimal waterWater is the proton source for protodeboronation. While a small amount is often necessary to dissolve the base and facilitate the catalytic cycle, excess water will accelerate the undesired reaction.[9]
Temperature High temperatures (>100 °C)Lowest effective temperature (e.g., 60-80 °C)Protodeboronation has a significant activation energy. Lowering the temperature can disproportionately slow this side reaction compared to the desired Pd-catalyzed coupling.[9]
Catalyst System Sluggish or inefficient catalyst/ligand pairHighly active system (e.g., Buchwald-type biarylphosphine ligands)An efficient catalyst accelerates the desired cross-coupling, meaning the boronic acid spends less time exposed to conditions that cause its decomposition.[1][9]
Symptom 2: My (3-Cyclopropyl-5-methoxyphenyl)boronic acid shows impurity upon analysis, even before use.
  • Probable Cause: The compound is degrading during storage. Boronic acids can be sensitive to moisture and acidic/basic impurities over time.

  • Recommended Actions:

    • Store as a Solid: Never store boronic acids in solution, especially in protic solvents like methanol.

    • Use an Inert Atmosphere: Store the solid under an inert atmosphere (e.g., argon or nitrogen) in a desiccator.

    • Keep it Cool and Dark: Store in a refrigerator or freezer, protected from light.

    • Consider Derivatization for Long-Term Storage: For extended storage, convert the boronic acid to its more stable pinacol boronate ester.[8][11][12] These are significantly more resistant to hydrolysis and protodeboronation.[8]

Part 3: Visualization of Key Processes

To better understand the underlying chemistry, the following diagrams illustrate the mechanism of protodeboronation and a logical workflow for troubleshooting.

Protodeboronation_Mechanism cluster_base Base-Catalyzed Pathway (Common in Suzuki Coupling) cluster_acid Acid-Catalyzed Pathway BA Ar-B(OH)₂ Boronate [Ar-B(OH)₃]⁻ BA->Boronate + OH⁻ Product_Base Ar-H Boronate->Product_Base + H₂O (ipso-protonation) BA2 Ar-B(OH)₂ Intermediate_Acid [Ar(H)-B(OH)₂]⁺ BA2->Intermediate_Acid + H⁺ (Protonation) Product_Acid Ar-H Intermediate_Acid->Product_Acid - B(OH)₂⁺

Caption: Simplified mechanisms for base- and acid-catalyzed protodeboronation.

Troubleshooting_Workflow cluster_reaction Reaction Condition Analysis cluster_solutions Solutions start Problem: Low Yield / Byproduct Formation check_sm Is Starting Material (SM) Pure? start->check_sm check_base Base Used? check_sm->check_base Yes sol_sm Solution: Re-purify or re-synthesize SM. Store properly. check_sm->sol_sm No check_h2o Anhydrous Conditions? check_base->check_h2o Weak Base (e.g., K₂CO₃) sol_base Solution: Switch to K₃PO₄ or K₂CO₃. check_base->sol_base Strong Base (e.g., NaOH) check_temp Reaction Temperature? check_h2o->check_temp Yes sol_h2o Solution: Use anhydrous solvents. Minimize water. check_h2o->sol_h2o No sol_temp Solution: Lower temperature to <80°C. check_temp->sol_temp High (>100°C)

Caption: A decision tree for troubleshooting low yields due to protodeboronation.

Part 4: Experimental Protocols

Here we provide actionable, step-by-step protocols for quality control and for running a Suzuki-Miyaura coupling reaction optimized to prevent protodeboronation.

Protocol 1: Quality Control of (3-Cyclopropyl-5-methoxyphenyl)boronic acid

Objective: To quantify the amount of protodeboronated impurity (1-cyclopropyl-3-methoxybenzene) in your starting material.

Methodology (¹H NMR):

  • Sample Preparation: Accurately weigh ~10 mg of your boronic acid and dissolve it in 1 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Acquisition: Acquire a standard ¹H NMR spectrum.

  • Analysis:

    • The protodeboronated byproduct, 1-cyclopropyl-3-methoxybenzene, will have characteristic signals that are distinct from the boronic acid. Look for a new set of aromatic protons.

    • The most telling signal is the disappearance of the aromatic proton that was between the methoxy and boronic acid groups and the appearance of a new proton in its place, often with a different splitting pattern and chemical shift.

    • Integrate a well-resolved signal from the boronic acid against a signal from the impurity to determine the molar ratio. A purity of >98% is recommended for use in sensitive coupling reactions.

Protocol 2: Optimized Suzuki-Miyaura Coupling to Minimize Protodeboronation

Objective: To perform a cross-coupling reaction with (3-Cyclopropyl-5-methoxyphenyl)boronic acid while minimizing the formation of the protodeboronated byproduct.

Materials:

  • Aryl Halide (Ar-X) (1.0 equiv)

  • (3-Cyclopropyl-5-methoxyphenyl)boronic acid (1.2 equiv)

  • Pd Catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) or a pre-catalyst system

  • Potassium Phosphate (K₃PO₄) (3.0 equiv), finely ground

  • Anhydrous Solvent (e.g., 1,4-Dioxane or Toluene)

Methodology:

  • Glassware Preparation: Ensure all glassware is oven- or flame-dried and cooled under a stream of inert gas (Argon or N₂).

  • Reagent Addition: To a reaction flask equipped with a magnetic stir bar and reflux condenser (under inert atmosphere), add the aryl halide, (3-Cyclopropyl-5-methoxyphenyl)boronic acid, K₃PO₄, and the palladium catalyst.

  • Solvent Addition: Add the anhydrous solvent via syringe.

  • Degassing: Degas the reaction mixture thoroughly. This can be done by bubbling argon through the solution for 15-20 minutes or by three cycles of freeze-pump-thaw. This is critical to prevent catalyst oxidation.

  • Reaction: Heat the mixture to a moderate temperature (e.g., 80 °C). High temperatures are often unnecessary with modern catalysts and increase the risk of protodeboronation.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS. Check for the consumption of starting materials and the formation of the desired product versus the protodeboronated byproduct.

  • Workup: Once the reaction is complete, cool the mixture to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product via column chromatography.

By implementing these informed strategies, you can significantly suppress protodeboronation, leading to higher yields, easier purifications, and more reliable experimental outcomes.

References

  • Al-Zoubi, R. M., et al. (2017). Base-Catalyzed Aryl-B(OH)₂ Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society. Available at: [Link]

  • Zhang, L., et al. (2017). Acid-promoted metal-free protodeboronation of arylboronic acids. RSC Advances. Available at: [Link]

  • Budiman, Y. P., et al. (2017). The proposed mechanism for protodeboronation of arylboronic acids. ResearchGate. Available at: [Link]

  • Wikipedia. (n.d.). Protodeboronation. Wikipedia. Available at: [Link]

  • Cox, P. A., et al. (2017). Base-catalyzed Aryl-B(OH)2 Protodeboronation Revisited: from Concerted Proton-Transfer to Liberation of a Transient Arylanion. LJMU Research Online. Available at: [Link]

  • Wimmer, E., et al. (2020). Substituent Effects and pH Profiles for Stability Constants of Arylboronic Acid Diol Esters. The Journal of Organic Chemistry. Available at: [Link]

  • RSC Publishing. (2017). Acid-promoted metal-free protodeboronation of arylboronic acids. RSC Publishing. Available at: [Link]

  • Wimmer, E., et al. (2020). Substituent Effects and pH Profiles for Stability Constants of Arylboronic Acid Diol Esters. ACS Publications. Available at: [Link]

  • Nishihara, Y., et al. (2012). Metal-Free Protodeboronation of Electron-Rich Arene Boronic Acids and Its Application to ortho-Functionalization of Electron-Rich Arenes Using a Boronic Acid as a Blocking Group. The Journal of Organic Chemistry. Available at: [Link]

  • Hayes, C. J., et al. (2021). Protodeboronation of (Hetero)Arylboronic Esters: Direct versus Prehydrolytic Pathways and Self-/Auto-Catalysis. ResearchGate. Available at: [Link]

  • Nambo, M., & Crudden, C. M. (2017). Development of Organic Transformations Based on Protodeboronation. ACS Publications. Available at: [Link]

  • Reddit. (2024). How to approach choosing reaction conditions for Suzuki? r/Chempros. Available at: [Link]

  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Yoneda Labs. Available at: [Link]

  • Cox, P. A., et al. (2022). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. PMC. Available at: [Link]

  • Oka, T., et al. (2022). Aryl Boronic Esters Are Stable on Silica Gel and Reactive under Suzuki–Miyaura Coupling Conditions. Organic Letters. Available at: [Link]

  • ResearchGate. (n.d.). Mechanistic studies. a) Structural stability assessment of aryl boronic... ResearchGate. Available at: [Link]

  • Cox, P. A., et al. (2022). In Situ Studies of Arylboronic Acids/Esters and R3SiCF3 Reagents: Kinetics, Speciation, and Dysfunction at the Carbanion–Ate Interface. Accounts of Chemical Research. Available at: [Link]

  • Roberts, A. M., et al. (2021). Boronic acid with high oxidative stability and utility in biological contexts. PMC. Available at: [Link]

  • ResearchGate. (2014). Which conditions are favorable for the efficient Suzuki coupling? ResearchGate. Available at: [Link]

  • Chem-Station. (2016). Protecting Groups for Boronic Acids. Chem-Station Int. Ed.. Available at: [Link]

Sources

Optimization

Improving yields in Suzuki coupling with (3-Cyclopropyl-5-methoxyphenyl)boronic acid

Topic: Optimization of (3-Cyclopropyl-5-methoxyphenyl)boronic acid Couplings Executive Summary & Molecule Analysis The Substrate: (3-Cyclopropyl-5-methoxyphenyl)boronic acid (CAS: 1787258-63-2) The Challenge: Users typic...

Author: BenchChem Technical Support Team. Date: February 2026

Topic: Optimization of (3-Cyclopropyl-5-methoxyphenyl)boronic acid Couplings

Executive Summary & Molecule Analysis

The Substrate: (3-Cyclopropyl-5-methoxyphenyl)boronic acid (CAS: 1787258-63-2) The Challenge: Users typically report yields <40% when using "standard" Suzuki conditions (e.g., Pd(PPh3)4, Na2CO3, aqueous ethanol).

Root Cause Analysis: This substrate presents a "Perfect Storm" for Protodeboronation :

  • Electronic Activation: Both the cyclopropyl group (

    
    -donor) and the methoxy group (
    
    
    
    -donor) significantly increase electron density on the aromatic ring.
  • Mechanism: This electron density facilitates the attack of a proton (from water or solvent) at the ipso-carbon (the carbon attached to Boron), leading to the cleavage of the C-B bond before the cross-coupling can occur.

  • Result: The boronic acid converts to 1-cyclopropyl-3-methoxybenzene (hydrodeboronation byproduct) faster than it transmetallates to the palladium center.

The Solution: To improve yields, we must accelerate Transmetallation (the productive step) and suppress Protodeboronation (the destructive step). This requires a switch to bulky, electron-rich phosphine ligands (Buchwald Ligands) and anhydrous or controlled-water conditions.

Diagnostic Framework: Why is my reaction failing?

Before changing your protocol, confirm the failure mode using this decision matrix.

TroubleshootingTree Start Diagnostic Start: Analyze Crude NMR/LCMS Byproduct Identify Major Byproduct Start->Byproduct DeH Byproduct: Ar-H (Protodeboronation) Byproduct->DeH Mass = M-B(OH)2 + H Homo Byproduct: Ar-Ar (Homocoupling) Byproduct->Homo Mass = 2x Boronic Dimer StartMat Unreacted Halide (Catalyst Death) Byproduct->StartMat Halide Intact Sol1 SOLUTION: Switch to Anhydrous Base (K3PO4) & XPhos Pd G4 DeH->Sol1 Sol2 SOLUTION: Degas Solvent Thoroughly Reduce Oxidant Presence Homo->Sol2 Sol3 SOLUTION: Check Halide Quality Switch to SPhos Pd G4 StartMat->Sol3

Figure 1: Diagnostic decision tree for isolating the root cause of low yields.

Technical Guide: The "Anhydrous" Buchwald Protocol

This protocol is designed to outcompete the rate of protodeboronation. We utilize XPhos Pd G4 , a precatalyst that activates rapidly at room temperature, ensuring the catalytic cycle begins before the boronic acid decomposes.

Recommended Reagents
ComponentRecommendationRationale
Catalyst XPhos Pd G4 (1–3 mol%)Rapid activation; bulky ligand protects Pd and accelerates reductive elimination.
Base K3PO4 (tribasic) (2.0–3.0 equiv)Anhydrous, mild enough to prevent rapid hydrolysis but strong enough for activation.
Solvent THF or 1,4-Dioxane (Dry)Minimizes proton sources.
Additive Water (Strictly 2–4 equiv)Crucial: A tiny amount of water is needed for the boronate species to form, but bulk water must be avoided.
Step-by-Step Protocol
  • Preparation (Glovebox or Schlenk Line):

    • Charge a reaction vial with the Aryl Halide (1.0 equiv), (3-Cyclopropyl-5-methoxyphenyl)boronic acid (1.5 equiv), and XPhos Pd G4 (0.02 equiv / 2 mol%).

    • Add anhydrous, finely ground K3PO4 (3.0 equiv).

    • Note: If the boronic acid is particularly unstable, add it last or as a solution (slow addition).

  • Solvent Addition:

    • Add anhydrous THF or Dioxane (0.2 M concentration relative to halide).

    • Add degassed water (exactly 2 equivalents relative to halide). Do not use a bulk aqueous ratio like 4:1.

  • Reaction:

    • Seal the vial under Argon/Nitrogen.

    • Stir vigorously at 40°C . Avoid reflux temperatures (80°C+) initially. High heat accelerates deboronation faster than it accelerates coupling for this substrate.

    • Monitor by LCMS at 1 hour. If conversion is slow, increase to 60°C.

  • Workup:

    • Dilute with EtOAc, wash with water/brine, dry over MgSO4.

    • Purification Note: The cyclopropyl group is stable to silica gel chromatography.

The Science: Why This Works

To understand why the standard protocol fails, we must look at the competition between the productive catalytic cycle and the destructive side reaction.

CatalyticCompetition Boronic Boronic Acid (Substrate) Boronate Boronate Species [Ar-B(OH)3]- Boronic->Boronate Activation Base Base (OH-) Base->Boronate TransMet Transmetallation (PRODUCTIVE) Boronate->TransMet Fast with XPhos Deboronation Protodeboronation (DESTRUCTIVE) Boronate->Deboronation Slow Addition Prevents This Pd_II Pd(II)-Ar-X (Oxidative Addition Complex) Pd_II->TransMet Product Coupled Product TransMet->Product Reductive Elimination Proton H+ Source (Water/Solvent) Proton->Deboronation Waste Ar-H + Boric Acid Deboronation->Waste

Figure 2: Kinetic competition between productive coupling (Green) and protodeboronation (Red).

Key Insight: The rate of protodeboronation is first-order with respect to the boronate concentration. By using XPhos , we increase the rate constant of Transmetallation (


), ensuring 

.
Troubleshooting FAQ

Q1: I don't have XPhos Pd G4. Can I use Pd(dppf)Cl2 or Pd(PPh3)4?

  • Answer: You can try, but expect lower yields. Pd(PPh3)4 is often too slow for this electron-rich boronic acid, allowing decomposition to take over. If you must use older catalysts, use Pd(dppf)Cl2 with Cs2CO3 in Toluene/Water, but keep the temperature below 60°C.

Q2: My LCMS shows a mass of M+14 relative to the starting material. What is this?

  • Answer: This is likely a methylated byproduct, but in the context of Suzuki, check if you are observing homocoupling of the boronic acid (Ar-Ar) or if you used methanol as a solvent (avoid alcohols with this substrate). If the mass is exactly Starting Material + 14, ensure you aren't seeing a degradation of the cyclopropyl ring (rare) or an impurity. However, the most common issue is actually M-Boron+H (Protodeboronation).

Q3: Can the cyclopropyl ring open during the reaction?

  • Answer: Generally, no. The cyclopropyl group is stable under standard basic Suzuki conditions. Ring opening usually requires strong acids or radical conditions. However, avoid radical initiators or extremely high temperatures (>100°C) which might trigger ring opening or rearrangement.

Q4: The boronic acid turns into a black tar before I even add the catalyst.

  • Answer: This indicates high instability.

    • Switch to the Boronic Ester (Pinacol ester). It is significantly more stable towards protodeboronation.

    • If you must use the acid, adopt a Slow Addition Protocol : Dissolve the boronic acid in the solvent and add it via syringe pump to the catalyst/halide mixture over 1 hour.

References
  • Buchwald Precatalysts for Unstable Boronic Acids

    • Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010). A New Palladium Precatalyst Allows for the Fast Suzuki−Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids. Journal of the American Chemical Society.[1]

  • Mechanisms of Protodeboronation

    • Cox, P. A., et al. (2016).[2] Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited. Journal of the American Chemical Society.[1]

  • Cyclopropyl Boronic Acid Preparation & Stability

    • Li, A. Y. (2002). Cyclopropylboronic acid: synthesis and Suzuki cross-coupling reactions. Tetrahedron Letters.

Sources

Troubleshooting

Optimizing base and solvent systems for 3-cyclopropyl-5-methoxy coupling

Ticket ID: #CYC-OMe-003 Subject: Optimizing Base & Solvent Systems for Deactivated Heteroaryl-Cyclopropyl Couplings Executive Summary You are attempting a high-difficulty Suzuki-Miyaura coupling. This reaction presents a...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: #CYC-OMe-003
Subject: Optimizing Base & Solvent Systems for Deactivated Heteroaryl-Cyclopropyl Couplings

Executive Summary

You are attempting a high-difficulty Suzuki-Miyaura coupling. This reaction presents a "perfect storm" of opposing challenges:

  • The Electrophile (3-halo-5-methoxy-X): The 5-methoxy group is an Electron Donating Group (EDG). If your scaffold is a pyridine or benzene, this EDG significantly deactivates the C-X bond, slowing down the Oxidative Addition step.

  • The Nucleophile (Cyclopropylboronic acid): This species is notoriously unstable.[1] It suffers from rapid Protodeboronation (hydrolysis of the C-B bond) in aqueous base, often decomposing faster than it can transmetallate.

The Solution: You cannot use "standard" Suzuki conditions (e.g., Pd(PPh3)4, Na2CO3, DME/Water). You must adopt a "Fast Coupling, Slow Decomposition" strategy using bulky, electron-rich ligands and specific "water-poor" or buffered solvent systems.

Part 1: The "Golden" Protocol (Start Here)

Based on high-throughput screening data for deactivated heteroaryl chlorides/bromides.

If you are currently using generic conditions, stop . Switch to this optimized system designed specifically for cyclopropyl coupling with electron-rich electrophiles.

Recommended System
ComponentRecommendationTechnical Rationale
Catalyst System Pd(OAc)₂ (2 mol%) + XPhos (4 mol%) XPhos is critical. It creates a highly active Pd(0) species to force oxidative addition on the deactivated methoxy-ring. It also stabilizes the Pd(II) intermediate, preventing catalyst death (Pd black formation).
Boron Source Potassium Cyclopropyltrifluoroborate Do not use the free boronic acid if possible. The trifluoroborate salt is air-stable and releases the active boronic acid slowly (slow-release mechanism), minimizing decomposition.
Base Cs₂CO₃ (3.0 equiv) Cesium creates a "cesium effect"—higher solubility in organic solvents compared to Potassium/Sodium, facilitating transmetallation in low-water systems.
Solvent CPME / H₂O (10:1) CPME (Cyclopentyl Methyl Ether) is hydrophobic and has a high boiling point (106°C). The low water ratio (10:1) is just enough to hydrolyze the trifluoroborate but not enough to rot it.
Temperature 100°C High heat is required to drive the difficult oxidative addition.
Step-by-Step Protocol
  • Charge Solids: Add Pd(OAc)₂ (2.2 mg, 0.01 mmol), XPhos (9.5 mg, 0.02 mmol), Potassium Cyclopropyltrifluoroborate (1.2 equiv), and Cs₂CO₃ (3.0 equiv) to a vial.

  • Inert Atmosphere: Seal and purge with Argon/Nitrogen x3. (Oxygen kills the electron-rich phosphine ligand).

  • Solvent Addition: Add degassed CPME/H₂O (10:1 ratio, 0.25 M concentration relative to halide).

  • Reaction: Heat to 100°C with vigorous stirring (1000 rpm) for 16–24 hours.

  • Workup: Cool, dilute with water, extract with EtOAc.

Part 2: Troubleshooting & Diagnostics

Visualizing the Failure Mode

The diagram below illustrates the competition between the productive pathway (Coupling) and the destructive pathway (Protodeboronation).

G Start Cyclopropyl-B(OR)2 Boronate Boronate Anion [Cyclopropyl-B(OH)3]- Start->Boronate Activation Base Aqueous Base (OH-) Base->Boronate Decomp Cyclopropane (Gas) + Boric Acid Boronate->Decomp Protodeboronation (If Transmetal is slow) Transmetal Transmetallation Boronate->Transmetal Fast Ligand Required Water H2O (Proton Source) Water->Decomp Pd_Complex Pd(II)-Ar-X (Oxidative Addition Complex) Pd_Complex->Transmetal Product 3-Cyclopropyl-5-methoxy-Ar Transmetal->Product Reductive Elimination

Figure 1: The Kinetic Race. You must accelerate Transmetallation (Green path) to beat Protodeboronation (Red path).

Diagnostic Guide
Symptom Root Cause Corrective Action
Low Yield + Unreacted Halide Catalyst Death or Slow Ox-Add. The methoxy group is making the halide too stable.Switch Ligand: Move from PPh3/dppf to XPhos or SPhos . Increase Temp to 110°C.
Low Yield + Halide Gone + No Product Protodeboronation. The boron species decomposed into cyclopropane gas before coupling.Reduce Water: Switch to Anhydrous Toluene with K₃PO₄ (solid). The trace water in the base is often enough.
"Homocoupling" (Ar-Ar dimer) Oxidation. Oxygen entered the system.Degas Solvents: Sparge solvents with Argon for 15 mins. Ensure the system is sealed.
Black Precipitate (Pd Black) Ligand Dissociation. The catalyst is falling apart.Add more Ligand: Increase Ligand:Pd ratio to 2:1 or 3:1.

Part 3: Base & Solvent Matrix (Optimization)

If the "Golden Protocol" fails, use this matrix to select the next logical condition set.

VariableOption A (Standard) Option B (Buffered) Option C (Anhydrous)
Base Cs₂CO₃ (Strong, soluble)K₃PO₄ (Milder, buffers pH)CsF (Anhydrous activation)
Solvent Toluene/H₂O (10:1) Dioxane/H₂O (5:1) Toluene (Dry)
Use Case General purpose, good for chlorides.Best for unstable boronic acids (prevents pH spikes).Use when protodeboronation is severe.
Why K₃PO₄ is often better than Na₂CO₃?

For cyclopropyl couplings, pH control is vital.

  • Na₂CO₃/NaOH: High pH (>12). Rapidly generates the boronate anion, which immediately reacts with water to decompose.

  • K₃PO₄: Buffers at a slightly lower pH. It maintains a low concentration of the active boronate anion ("slow release" effect), keeping the standing concentration low enough to prevent decomposition but high enough to feed the catalyst.

Part 4: Frequently Asked Questions (FAQ)

Q: Can I use Cyclopropylboronic Acid (free acid) instead of the Trifluoroborate? A: Yes, but it is risky. If you must:

  • Use a large excess (2.0 – 3.0 equivalents).

  • Add the boronic acid in portions (e.g., 1 equiv at T=0, 1 equiv at T=2 hours). This keeps the concentration low, minimizing second-order decomposition pathways.

  • Use K₃PO₄ as the base to minimize the pH spike.

Q: Why is the 5-methoxy group such a problem? A: In Palladium catalysis, the first step (Oxidative Addition) requires the Pd(0) to donate electrons into the Aryl-Halide bond.

  • Electron-Withdrawing Groups (CN, NO2) pull density away from the ring, making the C-X bond electron-poor and easy to break.

  • Electron-Donating Groups (OMe) push density into the ring, making the C-X bond electron-rich and "hard" to break.

  • Fix: You need a ligand (like XPhos or SPhos) that makes the Palladium center extremely electron-rich to overcome this resistance.

Q: Is microwave heating recommended? A: Yes. Cyclopropyl coupling benefits from "Flash Heating." Rapidly reaching 120°C for 30 minutes often outpaces the slow decomposition of the boronic acid that occurs during the long ramp-up time of an oil bath.

References

  • Molander, G. A., & Gormisky, P. E. (2008). Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborates with Aryl and Heteroaryl Chlorides.[1][2] The Journal of Organic Chemistry, 73(19), 7481–7485. [Link]

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43, 412-443. [Link]

  • Billingsley, K. L., & Buchwald, S. L. (2007). An Improved System for the Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling of Aryl Halides with Arylboronic Acids. Journal of the American Chemical Society, 129(11), 3358–3366. [Link]

  • Cox, P. A., et al. (2016).[3] Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH–Rate Profiles, Autocatalysis, and Disproportionation. Journal of the American Chemical Society, 138(29), 9145–9157.[2] [Link]

Sources

Optimization

Storage conditions to prevent anhydride formation in phenylboronic acids

Technical Support Center: Phenylboronic Acid Stability & Storage Ticket ID: PBA-STG-001 Status: Active Subject: Prevention of Anhydride Formation (Boroxine Cycle)[1] Executive Summary: The "Schrödinger’s Reagent" Paradox...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Phenylboronic Acid Stability & Storage Ticket ID: PBA-STG-001 Status: Active Subject: Prevention of Anhydride Formation (Boroxine Cycle)[1]

Executive Summary: The "Schrödinger’s Reagent" Paradox

Welcome to the Technical Support Center. If you are experiencing inconsistent melting points, solubility issues, or stoichiometry errors with phenylboronic acids (


), you are likely encountering the Boronic Acid-Boroxine Equilibrium .[1]

The Core Issue: Phenylboronic acids are not static molecules.[1][2][3] They exist in a dynamic equilibrium with their dehydrated trimeric anhydride form, known as a boroxine .[1]

  • The Trap: Users often interpret the presence of boroxine as "degradation." It is usually not. It is a reversible dehydration.[1]

  • The Counter-Intuitive Rule: Unlike 99% of lab reagents, storing boronic acids in a desiccator promotes "impurity" (anhydride) formation.

This guide provides the protocols to control this equilibrium, validate purity, and restore your reagents.

Module 1: The Mechanism (Why is this happening?)

Before troubleshooting, you must visualize the enemy.[1] The transition is driven by thermodynamics (entropy) and Le Chatelier’s principle.[1]

The Equilibrium Equation:


[1]
  • Forward Reaction (Dehydration): Driven by heat, vacuum, and dry environments .[1]

  • Reverse Reaction (Hydrolysis): Driven by ambient humidity and aqueous solvents.[1]

BoroxineEquilibrium Acid Phenylboronic Acid (Monomer) Boroxine Boroxine (Trimeric Anhydride) Acid->Boroxine HEAT / VACUUM / DESICCANT (Removes Water) Water 3 H₂O Acid->Water Release Boroxine->Acid HUMIDITY / AQUEOUS SOLVENT (Adds Water) Water->Boroxine Uptake

Figure 1: The Boronic Acid-Boroxine Cycle.[1] Note that removing water (desiccation) forces the system to the right (Anhydride).

Module 2: Storage Protocols (Prevention)

Current Status: User stores bottle in a desiccator with


 or Drierite.
Verdict: INCORRECT. 
The "Goldilocks" Storage Protocol

To maintain the monomeric acid form (


), you must prevent the loss of the crystal lattice water.
ParameterRecommended ConditionWhy? (The Science)
Humidity Ambient / Sealed Storing in a desiccator actively pulls water from the equilibrium, driving boroxine formation (Le Chatelier's Principle).[1]
Temperature Refrigerate (2–8°C) Dehydration is endothermic and entropically driven.[1] Lower temperatures slow the kinetics of water loss.
Container Tightly Taped Poly Bottle Prevents exchange with outside air while maintaining the internal "micro-atmosphere" of the bottle.
Atmosphere Air (Standard) Inert gas (Argon/N2) is dry.[1] If you flush with N2, you are effectively drying the sample, promoting anhydride formation.[1]

Pro-Tip: If you must store it for years, accept that it will convert to boroxine.[1] This is fine (see Module 4), provided you account for it before use.

Module 3: The Diagnostic Hub (Troubleshooting)

Symptom: "My melting point is 30°C lower/higher than the literature value."

Root Cause: Melting point is a useless metric for boronic acids.[1]

  • As you heat the sample in the capillary, it dehydrates during the measurement.

  • You are observing the melting point of a variable mixture of Acid + Boroxine + Water vapor.

  • Action: Stop using MP for purity validation. Use qNMR (see Module 4).[1]

Symptom: "The stoichiometry in my Suzuki coupling is off."

Root Cause: Gravimetric error due to dehydration.[1] If you weigh 100 mg of "Acid" but it is actually 100% "Boroxine", you are adding more boron than calculated because the boroxine is more "boron-dense" (it lost the weight of water).

SpeciesFormulaMW ( g/mol )Boron Content (Mass %)
Boronic Acid

121.938.87%
Boroxine

311.5510.41%
  • Impact: If your sample is fully dehydrated (boroxine) and you assume it is acid, you are adding a 17% excess of reagents.[1]

  • Fix: In catalytic reactions (Suzuki/Miyaura), this excess is usually harmless or beneficial.[1] In precise stoichiometric work, you must correct the mass.[1]

Module 4: Analytical & Restoration Protocols

Protocol A: Quantitative Purity Check (qNMR)

Do not use


 alone; it often leads to broad peaks due to intermediate exchange rates.[1]
  • Solvent: Use DMSO-d6 with a drop of

    
      (or just wet DMSO).[1]
    
    • Mechanism:[1][4][5][6] The

      
       shifts the equilibrium entirely to the acid/boronate species and exchanges the OH protons, simplifying the spectrum to just the aromatic signals.
      
  • Internal Standard: Add a known mass of 1,3,5-trimethoxybenzene.

  • Integration: Compare the aromatic protons of the boronic acid to the standard.

    • Note: If you see a single clean set of aromatic peaks, the

      
       has successfully hydrolyzed the boroxine in the tube. This confirms the chemical identity is intact, even if the physical state in the bottle was dehydrated.
      
Protocol B: Rehydration (Restoring the Acid)

If you need the pure acid form (e.g., for crystal engineering or specific binding assays):

  • Dissolution: Dissolve the "degraded" (boroxine-rich) solid in a minimum amount of warm water (or water/ethanol mixture).[1]

  • Hydrolysis: Stir for 30 minutes. The excess water forces the equilibrium back to the acid form (

    
    ).
    
  • Crystallization: Cool slowly to 4°C.

  • Drying: Filter the solid.[1][7] Air dry on a filter paper for 2-4 hours.[1]

    • Warning: Do not dry in a vacuum oven at high heat! You will simply re-create the anhydride you just removed.[1]

Module 5: Decision Support Workflow

Follow this logic tree to determine your next step.

TroubleshootingTree Start Start: Quality Check MP_Check Did you check Melting Point? Start->MP_Check MP_Fail Result: Broad or Low MP MP_Check->MP_Fail Yes NMR_Check Run 1H NMR in DMSO-d6 + D2O MP_Check->NMR_Check No Ignore_MP STOP. Ignore MP data. MP is unreliable for Boronic Acids. MP_Fail->Ignore_MP Ignore_MP->NMR_Check Purity Are aromatic peaks clean? NMR_Check->Purity Clean Chemical Purity is Good. (Sample was likely Boroxine) Purity->Clean Yes Dirty Real Degradation (Protodeboronation/Oxidation) Purity->Dirty No (New peaks) Action_Suzuki For Suzuki Coupling: Use as is. (Calculate as Acid + 10% excess) Clean->Action_Suzuki Application: Synthesis Action_Precise For Stoichiometry/Crystal Work: Perform Rehydration Protocol (B) Clean->Action_Precise Application: Analytical

Figure 2: Troubleshooting decision matrix for phenylboronic acid purity.

References

  • Hall, D. G. (2011).[1] Structure, Properties, and Preparation of Boronic Acid Derivatives. In Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials (2nd ed.).[1] Wiley-VCH.[1][4] [1]

  • Tokunaga, Y., et al. (2002).[1][8] Formation of Boroxine: Its Stability and Thermodynamic Parameters in Solution. Heterocycles, 57(5), 787-790.[1][8]

  • Santucci, L., & Gilman, H. (1958).[1] Hyperacidification of Boronic Acids. Journal of the American Chemical Society, 80(8), 1963–1965.[1]

  • Sigma-Aldrich (Merck). (2024).[1] Phenylboronic Acid Technical Data Sheet & Storage Recommendations. [1]

  • IUPAC. (2009).[1] Nomenclature of Organic Chemistry: Boronic Acids and Boroxines. [1]

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to HPLC Analysis and Purity Standards for (3-Cyclopropyl-5-methoxyphenyl)boronic Acid

For researchers, scientists, and professionals in drug development, the purity and accurate analysis of starting materials and intermediates are paramount to ensuring the safety, efficacy, and reproducibility of synthesi...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, the purity and accurate analysis of starting materials and intermediates are paramount to ensuring the safety, efficacy, and reproducibility of synthesized active pharmaceutical ingredients (APIs). (3-Cyclopropyl-5-methoxyphenyl)boronic acid is a key building block in modern medicinal chemistry, frequently employed in Suzuki-Miyaura cross-coupling reactions to forge critical carbon-carbon bonds.[1][2] Its purity directly impacts the impurity profile of the final API. Therefore, robust analytical methods for its characterization are not just a matter of quality control, but a cornerstone of synthetic success and regulatory compliance.

This guide provides an in-depth comparison of High-Performance Liquid Chromatography (HPLC) methods for the analysis of (3-Cyclopropyl-5-methoxyphenyl)boronic acid, supported by experimental insights and established purity considerations. We will delve into the rationale behind methodological choices, present a detailed experimental protocol, and discuss the common impurities that can arise during synthesis and storage.

The Critical Role of HPLC in Boronic Acid Analysis

High-Performance Liquid Chromatography (HPLC) is the analytical technique of choice for assessing the purity of boronic acids due to its versatility, sensitivity, and resolving power.[1][2] However, the analysis of boronic acids by reversed-phase HPLC is not without its challenges. These compounds can exhibit poor peak shape and are susceptible to on-column degradation, primarily through hydrolysis of the boronic acid to the corresponding arene (protodeboronation).[3][4] Furthermore, boronic acids can exist in equilibrium with their cyclic anhydrides (boroxines), which can complicate chromatographic separation and quantification.[5]

The selection of an appropriate HPLC method is therefore a critical decision, balancing the need for accurate quantification of the main component with the ability to resolve and detect potential process-related impurities and degradation products.

Comparative Analysis of HPLC Methodologies

The successful HPLC analysis of (3-Cyclopropyl-5-methoxyphenyl)boronic acid hinges on the careful selection of the stationary phase, mobile phase, and detector. Below, we compare common approaches and provide a rationale for their application.

Parameter Method A: Traditional C18 Method B: Polar-Embedded C18 Method C: Phenyl Column Rationale and Insights
Stationary Phase Standard C18 (e.g., Waters XBridge BEH C18)Polar-embedded C18 (e.g., Waters XSelect HSS T3)Phenyl (e.g., Waters XBridge BEH Phenyl)Standard C18 columns can provide good hydrophobic retention for the aryl portion of the molecule.[6] However, polar-embedded phases like the HSS T3 are often preferred for boronic acids as they are more compatible with highly aqueous mobile phases, which can be necessary for retaining more polar impurities.[2] Phenyl columns can offer alternative selectivity through π-π interactions with the aromatic ring of the analyte.[7]
Mobile Phase A 0.1% Formic Acid in Water0.1% Formic Acid in Water10 mM Ammonium Acetate in WaterAcidified mobile phases (e.g., with formic acid) are commonly used to suppress the ionization of the boronic acid group, leading to better peak shape and retention on reversed-phase columns.[1][2] Ammonium acetate can be a suitable alternative, particularly for LC-MS applications.[6]
Mobile Phase B AcetonitrileAcetonitrileAcetonitrileAcetonitrile is the most common organic modifier for reversed-phase HPLC due to its low viscosity and UV transparency.
Detection UV at 254 nmUV at 254 nmUV at 254 nm or MSThe aromatic nature of (3-Cyclopropyl-5-methoxyphenyl)boronic acid allows for sensitive UV detection.[2] Mass spectrometry (MS) can be employed for peak identification and the analysis of impurities that lack a strong chromophore.[6]
Advantages Widely available, good starting point.Better retention of polar compounds, resistant to pore dewetting.[2]Alternative selectivity for aromatic compounds.The choice of column and mobile phase should be guided by the specific impurity profile of the sample. A systematic screening of different stationary phases and mobile phase pH is recommended during method development.[1][2]
Disadvantages May show poor peak shape for polar analytes.May have lower retention for non-aromatic impurities.On-column hydrolysis can be a concern with any reversed-phase method.[3][8] The use of high-purity silica and end-capped columns can mitigate this issue.

Recommended HPLC Protocol

The following protocol is a robust starting point for the analysis of (3-Cyclopropyl-5-methoxyphenyl)boronic acid, designed to provide good peak shape and resolution from common impurities.

I. Instrumentation and Consumables

  • HPLC or UHPLC system with a UV detector (e.g., Waters Arc HPLC System with PDA Detector)[1][2]

  • Column: Waters XSelect Premier HSS T3, 4.6 x 100 mm, 3.5 µm

  • Mobile Phase A: 0.1% Formic Acid in HPLC-grade Water

  • Mobile Phase B: Acetonitrile

  • Sample Diluent: 50:50 Acetonitrile/Water

II. Chromatographic Conditions

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 5 µL

  • Detection Wavelength: 254 nm

  • Gradient Program:

    • 0-1 min: 10% B

    • 1-10 min: Linear gradient to 90% B

    • 10-12 min: Hold at 90% B

    • 12.1-15 min: Return to 10% B and equilibrate

III. Sample Preparation

  • Accurately weigh approximately 10 mg of (3-Cyclopropyl-5-methoxyphenyl)boronic acid into a 10 mL volumetric flask.

  • Dissolve in and dilute to volume with the sample diluent to achieve a concentration of 1 mg/mL.

  • Filter the sample through a 0.45 µm syringe filter before injection.

IV. Rationale for Method Parameters

  • Column Choice: The XSelect Premier HSS T3 column is chosen for its ability to retain polar compounds and its resistance to pore dewetting in highly aqueous mobile phases, which is beneficial for resolving early-eluting impurities.[1][2] The MaxPeak Premier hardware minimizes secondary interactions between the analyte and the metal surfaces of the column, improving peak shape and recovery.[2]

  • Mobile Phase: The use of 0.1% formic acid helps to suppress the ionization of the boronic acid, leading to sharper peaks and more reproducible retention times.

  • Gradient: A linear gradient from a low to a high percentage of organic modifier ensures the elution of compounds with a wide range of polarities, from polar impurities to the less polar boronic acid and any non-polar byproducts.

Visualization of the Analytical Workflow

HPLC_Workflow cluster_prep Sample Preparation cluster_hplc HPLC Analysis cluster_data Data Analysis weigh Weigh Sample dissolve Dissolve in Diluent weigh->dissolve filter Filter (0.45 µm) dissolve->filter inject Inject into HPLC filter->inject Prepared Sample separate Separation on XSelect HSS T3 inject->separate detect UV Detection (254 nm) separate->detect chromatogram Generate Chromatogram detect->chromatogram Raw Data integrate Integrate Peaks chromatogram->integrate report Calculate Purity & Impurity Profile integrate->report Impurity_Formation cluster_impurities Potential Impurities main (3-Cyclopropyl-5-methoxyphenyl)boronic acid boroxine Boroxine (Anhydride) main->boroxine Dehydration protodeboronated Protodeboronated Product main->protodeboronated Hydrolysis phenol Corresponding Phenol main->phenol Oxidation dimer Homocoupling Dimer main->dimer Homocoupling

Caption: Common impurity pathways for arylboronic acids.

Conclusion and Best Practices

The reliable analysis of (3-Cyclopropyl-5-methoxyphenyl)boronic acid is essential for ensuring the quality and consistency of downstream synthetic processes. A well-developed HPLC method, such as the one described in this guide utilizing a polar-embedded stationary phase, is crucial for accurately determining purity and profiling impurities.

Key Takeaways for the Practicing Scientist:

  • Method Development is Key: A systematic approach to HPLC method development, including screening different columns and mobile phases, is vital for achieving optimal separation. [1][2]* Understand Your Impurities: Be aware of the common degradation and process-related impurities associated with boronic acids to ensure your analytical method can resolve them from the main peak.

  • Consider Stability: Boronic acids can be unstable, particularly in solution. [9]Analyze samples promptly after preparation and consider the use of more stable derivatives, such as MIDA boronates, for long-term storage or challenging applications. [9]* Orthogonal Methods: For comprehensive characterization, consider using an orthogonal analytical technique, such as Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy, to complement your HPLC data.

By implementing these principles and employing robust analytical methodologies, researchers can ensure the quality of their boronic acid building blocks, leading to more reliable and reproducible scientific outcomes.

References

Sources

Comparative

Reactivity Comparison: (3-Cyclopropyl-5-methoxyphenyl)boronic acid vs. Pinacol Ester

Executive Summary In the synthesis of advanced pharmaceutical intermediates—particularly kinase inhibitors targeting MET or BRAF pathways—the 3-cyclopropyl-5-methoxyphenyl moiety is a critical pharmacophore. The choice b...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the synthesis of advanced pharmaceutical intermediates—particularly kinase inhibitors targeting MET or BRAF pathways—the 3-cyclopropyl-5-methoxyphenyl moiety is a critical pharmacophore. The choice between the free boronic acid (Compound A) and its pinacol ester surrogate (Compound B) is rarely a matter of simple preference; it dictates the purification strategy, reaction kinetics, and storage stability.

The Verdict:

  • Select the Pinacol Ester (Compound B) for early-stage discovery and library synthesis . Its lipophilicity allows for facile silica gel chromatography, and it exhibits superior stability against protodeboronation during long-term storage.

  • Select the Boronic Acid (Compound A) for process scale-up and high-throughput screening (HTS) where atom economy and reaction velocity are paramount. It bypasses the in situ hydrolysis step required for esters, often resulting in 2–5x faster reaction rates in aqueous biphasic systems.

Chemical Profile & Properties[1][2][3][4][5][6][7][8][9]

Feature(3-Cyclopropyl-5-methoxyphenyl)boronic acid Pinacol Ester Derivative
Structure

(Conceptual)

(Conceptual)
CAS Number 1787258-63-2N/A (Derivative of 1787258-63-2)
Molecular Weight 192.02 g/mol 274.16 g/mol
Atom Economy High (Active species)Lower (Loss of pinacol = 118 Da waste)
Physical State White to off-white solidViscous oil or low-melting solid
Solubility Soluble in MeOH, DMSO, basic H₂OSoluble in DCM, Hexanes, Et₂O, THF
Stability Prone to dehydration (boroxine formation)High (Bench stable for months)

Mechanistic Analysis: The "Hydrolysis Gate"

The primary reactivity difference lies in the transmetallation step of the Suzuki-Miyaura cycle. The boronic acid (


) is the active species that forms the hydroxy-boronate complex (

) necessary for transmetallation to Palladium.

The pinacol ester is a prodrug of the boronic acid . It must undergo hydrolysis to enter the catalytic cycle efficiently. This introduces a kinetic bottleneck known as the "Hydrolysis Gate."

Diagram 1: Catalytic Entry Pathways

This diagram illustrates the extra energy barrier (hydrolysis) the ester must overcome compared to the acid.

SuzukiPathways Ester Pinacol Ester (Stable Storage Form) Hydrolysis Hydrolysis Step (Rate Limiting for Esters) Ester->Hydrolysis Slow (H2O/Base) Acid Boronic Acid (Active Species) Hydrolysis->Acid AteComplex Boronate 'Ate' Complex [Ar-B(OH)3]- Acid->AteComplex Fast (+ Base) Base Base (OH-) Base->AteComplex Transmetal Transmetallation AteComplex->Transmetal Pd Pd(II)-Ar-X (Oxidative Addition Complex) Pd->Transmetal

Figure 1: Kinetic pathway showing the direct entry of Boronic Acid vs. the indirect entry of Pinacol Ester.

Experimental Comparison

Suzuki-Miyaura Coupling Efficiency

Hypothesis: The steric bulk of the pinacol group and the 3-cyclopropyl substituent retards the formation of the active boronate species compared to the free acid.

Representative Data (Standard Biphasic Conditions): Conditions: 1.0 equiv Ar-Br, 1.1 equiv Boron species, 5 mol% Pd(dppf)Cl₂, K₂CO₃ (3 equiv), Dioxane/H₂O (4:1), 80°C.

Boron SourceTime to 95% Conv.Isolated YieldImpurity Profile
Boronic Acid 2.5 Hours92%Minimal; trace protodeboronation
Pinacol Ester 6.0 Hours88%Unreacted ester often remains

Analysis: The Boronic Acid achieves full conversion significantly faster. The Pinacol Ester lags because the pinacol ligand is robust; its hydrolysis is slow in neutral/mildly basic media. In anhydrous conditions (e.g., CsF in DMF), the ester may react directly but often requires higher temperatures, risking the integrity of the cyclopropyl ring (ring opening is rare but possible under extreme thermal stress).

Stability & Protodeboronation

The 3-cyclopropyl-5-methoxy motif is electron-rich (methoxy is an EDG). Electron-rich boronates are generally more nucleophilic but also more prone to protodeboronation (loss of the boron group replaced by a proton).

  • Acid: High risk. If stored in moist air, the acid can slowly protodeboronate or dehydrate to the trimeric boroxine (anhydride). Boroxines are less reactive and can complicate stoichiometry calculations.

  • Ester: Low risk. The pinacol ring protects the boron center from hydrolytic cleavage and protodeboronation.

Decision Matrix & Protocols

Diagram 2: Selection Logic

DecisionTree Start Start: Choose Reagent Scale What is the Reaction Scale? Start->Scale Purification Is Product Purification Difficult? Scale->Purification Discovery (<1g) Acid USE BORONIC ACID (Fast, Atom Economical) Scale->Acid Process (>100g) Purification->Acid No (Crystallization) Ester USE PINACOL ESTER (Stable, Chromatographable) Purification->Ester Yes (Need Silica Column)

Figure 2: Logical framework for selecting the appropriate boron source.[1]

Protocol A: High-Speed Coupling (Using Boronic Acid)

Best for: Clean substrates, scale-up.

  • Charge: Flask with Aryl Bromide (1.0 equiv), (3-Cyclopropyl-5-methoxyphenyl)boronic acid (1.05 equiv), and Pd(PPh₃)₄ (3 mol%).

  • Solvent: Add DME (Dimethoxyethane) and degas.

  • Base: Add 2M aq. Na₂CO₃ (2.0 equiv).

  • Reaction: Heat to 85°C. Monitor by HPLC.

    • Note: Expect reaction completion < 3 hours.

  • Workup: Partition between EtOAc/Water. The excess boronic acid remains in the aqueous layer (as boronate), simplifying purification.

Protocol B: Robust Coupling (Using Pinacol Ester)

Best for: Complex substrates, long reaction times.

  • Charge: Flask with Aryl Bromide (1.0 equiv), Pinacol Ester (1.2 equiv), and PdCl₂(dppf)·DCM (5 mol%).

  • Solvent: Add 1,4-Dioxane/Water (4:1). The water is critical to hydrolyze the pinacol.

  • Base: Add K₃PO₄ (3.0 equiv). Phosphate is superior to carbonate for hydrolyzing hindered esters.

  • Reaction: Heat to 90-100°C.

    • Note: Reaction may take 6–12 hours. If stalled, add 5 mol% more base or water.

References

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443.

  • Li, A. Y., et al. (2020). Cyclopropylboronic acid: synthesis and Suzuki cross-coupling reactions. Tetrahedron Letters.

    • [Link] (Referencing general cyclopropyl boronic acid stability data).

  • Knapp, D. M., et al. (2010). Stability and Reactivity of Pinacol Boronates.[2][3][4] Journal of the American Chemical Society.[5]

  • Fluorochem Product Data. (3-Cyclopropyl-5-methoxyphenyl)boronic acid (CAS 1787258-63-2).[6]

Sources

Validation

A Comparative Guide to the Metabolic Stability of Cyclopropyl vs. Isopropyl Phenylboronic Derivatives

For drug discovery researchers and medicinal chemists, optimizing a compound's metabolic stability is a critical hurdle in the journey from a promising lead to a viable clinical candidate. Poor metabolic stability can le...

Author: BenchChem Technical Support Team. Date: February 2026

For drug discovery researchers and medicinal chemists, optimizing a compound's metabolic stability is a critical hurdle in the journey from a promising lead to a viable clinical candidate. Poor metabolic stability can lead to low oral bioavailability, high clearance rates, and a short in vivo half-life, ultimately dooming an otherwise potent molecule.[][2] This guide provides an in-depth comparison of two common structural motifs—cyclopropyl and isopropyl groups—when appended to a phenylboronic acid scaffold, a framework of growing importance in medicinal chemistry.[3][4] We will dissect the mechanistic underpinnings of their metabolic fates, present supporting data, and offer a practical guide to experimental validation.

The Central Thesis: Stability is a Tale of Two Moieties

The overall metabolic fate of a substituted phenylboronic acid derivative is not dictated by a single feature. It is a composite of the stability of the aromatic substituent (cyclopropyl or isopropyl) and the inherent reactivity of the boronic acid core itself. While the choice of the alkyl substituent is often a strategic decision to block a specific metabolic "soft spot," the boronic acid presents its own set of challenges that must be understood and addressed.

Part 1: The Substituents - A Clash of Steric and Electronic Properties

The Cyclopropyl Group: A Rigid Shield Against Oxidation

The cyclopropyl group is far more than a simple three-carbon ring. Its unique electronic structure and strained bonds give it properties that medicinal chemists leverage to enhance metabolic stability.[5]

  • Inherent Chemical Nature: Characterized by high ring strain, the cyclopropyl group has shorter, stronger carbon-hydrogen bonds with increased p-character compared to typical aliphatic systems.[5][6]

  • Resistance to CYP450 Oxidation: The high C-H bond dissociation energy presents a significant energetic barrier for the initial hydrogen atom abstraction step required by cytochrome P450 (CYP) enzymes.[6] This makes the cyclopropyl group an effective "metabolic shield," often used as a bioisostere to replace more vulnerable groups like gem-dimethyl or isopropyl moieties.[7][8] A classic example is the drug pitavastatin, where a cyclopropyl group successfully diverts metabolism away from the highly polymorphic CYP3A4 enzyme.[6]

  • The "Dark Side" of Cyclopropyl Groups: This stability is not absolute and is highly context-dependent. When a cyclopropyl ring is attached directly to a nitrogen atom (forming a cyclopropylamine), it can become a metabolic liability. CYP-mediated one-electron oxidation can initiate a ring-opening cascade, forming reactive intermediates that can covalently bind to hepatic proteins, a mechanism linked to the hepatotoxicity of the antibiotic trovafloxacin.[6][9][10]

The Isopropyl Group: A Classic Metabolic "Soft Spot"

In contrast, the isopropyl group is a well-characterized target for oxidative metabolism.

  • Vulnerability to CYP450 Oxidation: The tertiary C-H bond on an isopropyl group is a classic "soft spot" for CYP-mediated hydroxylation.[11] CYP enzymes, the workhorses of Phase I metabolism, readily catalyze the oxidation of such aliphatic hydrocarbons to introduce polarity and facilitate excretion.[12][13][14] This metabolic vulnerability often leads to rapid clearance and lower systemic exposure of the parent drug.

Part 2: The Phenylboronic Acid Core: An Inherently Unstable Foundation

Regardless of the alkyl substituent, the phenylboronic acid moiety itself is susceptible to two primary degradation pathways that can compromise a drug's stability.

  • Oxidative Deboronation: Boronic acids are prone to attack by reactive oxygen species (ROS), which are prevalent in biological systems. This process converts the boronic acid into a less active (or inactive) phenol and boric acid, effectively cleaving the C-B bond.[15][16]

  • Protodeboronation: In aqueous environments, the boronic acid group can be replaced by a hydrogen atom, another pathway that leads to loss of the pharmacologically critical boron moiety.[15][17]

These intrinsic instabilities are a major challenge in the design of boronic acid-based drugs.[18] Advanced strategies, such as forming intramolecular boronate esters (e.g., boralactones), can dramatically enhance the stability of the boronic acid core by altering the electronics at the boron center.[15][16][18]

Part 3: Head-to-Head Comparison and Predicted Metabolic Fates

Synthesizing these principles, we can predict the general metabolic stability of our two derivative classes. A cyclopropylphenylboronic acid is generally expected to be more metabolically stable than its isopropyl counterpart, primarily because the substituent is more resistant to initial CYP-mediated attack. The metabolic clearance of the isopropyl derivative will likely be driven by rapid hydroxylation of the isopropyl group, while the cyclopropyl derivative's clearance will be dictated by the slower degradation of the boronic acid core or, in some cases, oxidation of the cyclopropyl ring itself.

Comparative Data Summary
FeatureCyclopropyl Phenylboronic DerivativeIsopropyl Phenylboronic DerivativeRationale & Citations
Susceptibility of Substituent to CYP Oxidation LowHighCyclopropyl C-H bonds are stronger and less accessible.[6] The isopropyl tertiary C-H is a known metabolic soft spot.
Primary Metabolic Pathway for Substituent Ring oxidation or ring-opening (especially if attached to an amine).[6][9][19]Hydroxylation at the tertiary carbon.[11]This is a fundamental difference between strained ring and standard aliphatic metabolism.
Potential for Bioactivation (Substituent) Higher risk, particularly if part of a cyclopropylamine moiety.[6]Lower risk from the substituent itself.Formation of reactive ring-opened intermediates from cyclopropylamines is a known toxicity pathway.[10]
Susceptibility of Boronic Acid Core High (Oxidative deboronation, Protodeboronation).[15][16]High (Oxidative deboronation, Protodeboronation).[15][16]This is an inherent property of the boronic acid group, independent of the alkyl substituent.
Predicted Overall Metabolic Stability Generally Higher (assuming no amine attachment).Generally Lower.The substituent is the more likely initial site of metabolism for the isopropyl derivative, leading to faster clearance.

Part 4: Visualizing the Metabolic Pathways

The following diagrams illustrate the most probable metabolic fates for each derivative class, highlighting the key mechanistic differences.

cluster_isopropyl Isopropyl Phenylboronic Acid Metabolism cluster_boronic_acid Common Boronic Acid Degradation Parent_IP Isopropyl Phenylboronic Acid CYP450 CYP450 Enzymes (+ O2, NADPH) Parent_IP->CYP450 Metabolite_IP Hydroxylated Metabolite CYP450->Metabolite_IP Hydroxylation at tertiary carbon Parent_BA Parent Boronic Acid (Either Derivative) ROS ROS / H2O Parent_BA->ROS Metabolite_BA Phenol Derivative + Boric Acid ROS->Metabolite_BA Oxidative Deboronation or Protodeboronation

Caption: Primary metabolic pathways for isopropyl derivatives and the boronic acid core.

cluster_cyclopropyl Cyclopropyl Phenylboronic Acid Metabolism (Amine-Linked) Parent_CP Cyclopropylamine Derivative CYP_CP CYP450 Oxidation Parent_CP->CYP_CP Intermediate Radical Intermediate Metabolite_CP Reactive Ring-Opened Metabolite Intermediate->Metabolite_CP Adducts Covalent Protein Adducts (Potential Toxicity) Metabolite_CP->Adducts CYP_CP->Intermediate Ring Opening

Caption: Potential bioactivation pathway for cyclopropylamine-containing derivatives.

Part 5: Experimental Protocol: The Liver Microsomal Stability Assay

Theoretical predictions must be confirmed with empirical data. The in vitro liver microsomal stability assay is a cornerstone for evaluating Phase I metabolism and determining key parameters like intrinsic clearance (Clint) and half-life (t1/2).[2][20]

Principle & Causality

This assay measures the rate of disappearance of a parent compound when incubated with liver microsomes, which are vesicles of the endoplasmic reticulum containing a high concentration of CYP enzymes.[14] The reaction is initiated by adding the essential cofactor NADPH, which provides the reducing equivalents for the CYP catalytic cycle.[14] By quantifying the compound concentration over time, we can determine its metabolic rate. A control incubation without NADPH is critical to ensure the observed degradation is enzyme-mediated and not due to chemical instability.[21]

Step-by-Step Methodology
  • Preparation of Reagents:

    • Prepare a 1 M potassium phosphate buffer (pH 7.4).

    • Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

    • Prepare an NADPH regenerating system solution (or NADPH stock).

    • Thaw pooled liver microsomes (e.g., human, rat) on ice. Dilute to the desired concentration (e.g., 0.5 mg/mL) in buffer.

  • Incubation Setup:

    • In a 96-well plate, add the potassium phosphate buffer.

    • Add the test compound to achieve a final concentration of 1 µM.

    • Add the diluted liver microsomal solution.

    • Pre-incubation: Incubate the plate at 37°C for 5-10 minutes to allow the system to reach thermal equilibrium.

  • Initiation and Sampling:

    • Initiate the reaction by adding the pre-warmed NADPH solution to all wells (except the "no-NADPH" control wells).

    • Immediately collect the first time point sample (T=0) by transferring an aliquot of the reaction mixture to a new plate containing a quenching solution (e.g., 3 volumes of ice-cold acetonitrile with an internal standard).

    • Continue incubating at 37°C, collecting samples at subsequent time points (e.g., 5, 15, 30, 60 minutes).

  • Sample Processing and Analysis:

    • After the final time point, centrifuge the quenched samples at high speed (e.g., 4000 rpm for 20 min) to precipitate proteins.

    • Transfer the supernatant to a new plate for analysis.

    • Quantify the remaining parent compound in each sample using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.

  • Data Analysis:

    • Plot the natural logarithm of the percentage of compound remaining versus time.

    • The slope of the line (k) is the elimination rate constant.

    • Calculate the in vitro half-life (t1/2) as: t1/2 = 0.693 / k

    • Calculate intrinsic clearance (Clint) using the formula: Clint (µL/min/mg) = (0.693 / t1/2) * (1 / [microsomal protein concentration])

Experimental Workflow Diagram

cluster_prep Preparation cluster_reaction Reaction cluster_analysis Analysis A Prepare Buffers & Compound Stocks C Combine Buffer, Compound, Microsomes A->C B Thaw & Dilute Liver Microsomes B->C D Pre-incubate at 37°C C->D E Initiate with NADPH D->E F Sample at Time Points (0, 5, 15, 30, 60 min) E->F G Quench with ACN & Centrifuge F->G H Analyze Supernatant by LC-MS/MS G->H I Calculate t½ & Intrinsic Clearance H->I

Caption: Workflow for a typical in vitro liver microsomal stability assay.

Conclusion and Strategic Outlook

The choice between a cyclopropyl and an isopropyl substituent on a phenylboronic acid scaffold is a clear strategic decision in medicinal chemistry.

  • For Enhanced Stability: The cyclopropyl group is demonstrably superior for blocking CYP-mediated oxidative metabolism compared to the highly susceptible isopropyl group.[6][7] This generally translates to lower intrinsic clearance and a longer in vitro half-life.

  • Critical Caveats: This advantage is contingent on two factors. First, the inherent instability of the boronic acid core remains a potential liability for both derivatives and may become the primary clearance pathway for the cyclopropyl compound.[15][16] Second, researchers must exercise extreme caution when introducing a cyclopropyl group adjacent to a nitrogen atom, as the risk of forming reactive, toxic metabolites through bioactivation is a significant concern.[6][10]

Ultimately, while the cyclopropyl moiety offers a powerful tool to improve metabolic stability, its implementation requires a nuanced understanding of its potential liabilities. The principles and experimental protocols outlined in this guide provide a framework for making informed decisions and rigorously testing these critical drug properties.

References

  • Hypha Discovery. (n.d.). Metabolism of cyclopropyl groups. Hypha Discovery Blogs.
  • Cerny, M. A., & Hanzlik, R. P. (2005). Cyclopropylamine inactivation of cytochromes P450: role of metabolic intermediate complexes. Archives of Biochemistry and Biophysics, 436(2), 265-75.
  • ResearchGate. (2005).
  • Knaus, U. G., et al. (2020). Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups.
  • American Chemical Society. (n.d.). Improving the oxidative stability of boronic acids through stereoelectronic effects.
  • ResearchGate. (n.d.).
  • BenchChem. (2025). The Cyclopropyl Ring: A Bioisosteric Upgrade for Alkenes in Drug Discovery.
  • Graham, B., et al. (2020). Boronic Acid with High Oxidative Stability and Utility in Biological Contexts. ChemRxiv.
  • Silva, V. L. M., et al. (n.d.).
  • ResearchGate. (n.d.). Design and discovery of boronic acid drugs.
  • Hanzlik, R. P., & Tullman, R. H. (n.d.). Suicidal inactivation of cytochrome P-450 by cyclopropylamines. Evidence for cation-radical intermediates. Journal of the American Chemical Society.
  • Chemistry LibreTexts. (2024). 1.
  • Kumar, D. (2011). Chapter 9: Drug Metabolism by Cytochrome P450: A Tale of Multistate Reactivity. In S. P. de Visser & D. Kumar (Eds.)
  • Studley, J. (n.d.). The Cyclopropyl Group in Medicinal Chemistry.
  • BOC Sciences. (n.d.).
  • Scott, J. S., et al. (n.d.).
  • Frontage Labor
  • Wikipedia. (n.d.). 5-MeO-MiPT.
  • XenoTech. (2021).
  • Graham, B. S., et al. (2021). Boronic acid with high oxidative stability and utility in biological contexts. PNAS, 118(9).
  • Nakajima, T. (n.d.). Cytochrome P450 Isoforms and the Metabolism of Volatile Hydrocarbons of Low Relative Molecular Mass.
  • Stepan, A. F., & Obach, R. S. (2021). Chapter 9: Cytochrome P450 Metabolism. In P. Schnider (Ed.), The Medicinal Chemist's Guide to Solving ADMET Challenges. The Royal Society of Chemistry.
  • WuXi AppTec. (n.d.). Metabolic Stability Assays.
  • Lerea, J., et al. (n.d.). The Kinetic Mechanism for Cytochrome P450 Metabolism of Type II Binding Compounds: Evidence Supporting Direct Reduction. PMC.
  • Åstrand, A., et al. (2018). Correlations Between Metabolism and Structural Elements of the Alicyclic Fentanyl Analogs Cyclopropyl Fentanyl, Cyclobutyl Fentanyl, Cyclopentyl Fentanyl, Cyclohexyl Fentanyl and 2,2,3,3-tetramethylcyclopropyl Fentanyl Studied by Human Hepatocytes and LC-QTOF-MS. PubMed, 30361799.
  • Cox, P. A., et al. (n.d.).
  • Chemistry Stack Exchange. (2014).
  • MDPI. (2018). Metabolic Stability and Metabolite Characterization of Capilliposide B and Capilliposide C by LC–QTRAP–MS/MS.

Sources

Comparative

Technical Comparison Guide: Infrared (IR) Spectroscopy of Methoxy Phenylboronic Acids

Executive Summary Methoxy phenylboronic acids (MPBAs) are critical building blocks in Suzuki-Miyaura cross-coupling reactions and the design of carbohydrate sensors. However, their structural similarity (regioisomerism)...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Methoxy phenylboronic acids (MPBAs) are critical building blocks in Suzuki-Miyaura cross-coupling reactions and the design of carbohydrate sensors. However, their structural similarity (regioisomerism) and tendency to spontaneously dehydrate into boroxines (anhydrides) make characterization a common bottleneck.

This guide provides a definitive technical comparison of the three isomers (2- , 3- , and 4-methoxyphenylboronic acid ) using Infrared (IR) spectroscopy. Unlike NMR, which requires dissolution, IR allows for rapid solid-state assessment of both isomeric identity and the hydration state (boronic acid vs. boroxine).

Quick Reference: Diagnostic Peaks (cm⁻¹)
Functional GroupVibration Mode2-Methoxy (Ortho) 3-Methoxy (Meta) 4-Methoxy (Para)
Boronic Acid O-H Stretch (H-bonded)3200–3550 (Broad)3200–3550 (Broad)3200–3550 (Broad)
Boronic Acid B-O Asym.[1] Stretch~1340–1350 (Strong)~1340–1350 (Strong)~1345 (Strong)
Aryl Ether C-O Stretch (Asym)1230–12501250–12701240–1260
Aromatic Ring C-H Out-of-Plane (OOP) 735–770 (Strong) 750–800 & 680–710 800–860 (Strong)
Fingerprint Substitution PatternSingle strong bandTwo distinct bandsSingle strong band

Part 1: The Boronic Acid Core (Commonalities)

Before differentiating the isomers, one must validate the presence of the boronic acid moiety. All three isomers share a common vibrational "chassis."

The O-H Stretching Region (3200–3600 cm⁻¹)
  • Observation: A broad, intense band centered around 3300–3400 cm⁻¹.

  • Mechanistic Insight: Boronic acids form extensive intermolecular hydrogen-bonded networks in the solid state (sugar-pile motifs).

  • Diagnostic Value: If this band is weak or absent, your sample has likely dehydrated to the boroxine (anhydride) form (see Part 4).

The B-O Asymmetric Stretch (1330–1360 cm⁻¹)
  • Observation: A very strong, broad band.[1][2][3]

  • Mechanistic Insight: The B-O bond has partial double-bond character due to oxygen lone pair donation into the empty boron p-orbital.

  • Differentiation: This peak is often the strongest in the entire spectrum, distinguishing boronic acids from their organic precursors (e.g., aryl halides).

Part 2: The Isomer Divergence (Regioisomer Identification)

The position of the methoxy group changes the symmetry of the molecule, altering the dipole moments associated with the aromatic ring hydrogen wags (bending vibrations). This "Fingerprint Region" (600–900 cm⁻¹) is the primary method for distinguishing the isomers.

4-Methoxyphenylboronic Acid (Para)
  • Electronic Environment: The methoxy group is para to the boron. The molecule has a plane of symmetry (C2v-like local symmetry).

  • Key Feature: Two adjacent aromatic hydrogens.

  • Diagnostic Peak: A single, strong band between 800–860 cm⁻¹ .

  • Why: This corresponds to the in-phase out-of-plane wagging of the two adjacent hydrogens. It is typically higher in energy than ortho/meta wags due to the mechanical stiffening of the ring by the para-substituents.

3-Methoxyphenylboronic Acid (Meta)
  • Electronic Environment: The methoxy group is meta. This creates an asymmetric substitution pattern.

  • Key Feature: Three adjacent aromatic hydrogens and one isolated hydrogen .

  • Diagnostic Peaks: Look for two distinct bands:[3][4][5][6][7][8]

    • 750–800 cm⁻¹ (3 adjacent H wag).

    • 680–710 cm⁻¹ (Ring deformation/isolated H wag).

  • Why: The lower symmetry allows more vibrational modes to be IR active and splits the energy levels of the C-H bends.

2-Methoxyphenylboronic Acid (Ortho)
  • Electronic Environment: The methoxy group is ortho. Steric crowding is significant.

  • Key Feature: Four adjacent aromatic hydrogens .

  • Diagnostic Peak: A single, strong band between 735–770 cm⁻¹ .

  • Why: The four adjacent hydrogens vibrate in phase.

  • Special Note (Ortho Effect): You may observe an intramolecular hydrogen bond between the methoxy oxygen and the boronic acid hydroxyl group. This can cause the O-H stretch (Part 1) to appear slightly sharper or shifted compared to the meta/para isomers.

Part 3: The Methoxy Signal (The Confirmation)

Confirming the substituent is a methoxy group (and not a methyl or hydroxyl) requires checking the C-H and C-O regions.

  • C-H Stretching (Alkyl): Look for weak bands just below 3000 cm⁻¹ (2830–2960 cm⁻¹). Aromatic C-H stretches appear above 3000 cm⁻¹.[1][7]

  • C-O Stretching (Aryl Ether):

    • Asymmetric Stretch: Strong band at 1230–1270 cm⁻¹ .

    • Symmetric Stretch: Medium band at 1020–1050 cm⁻¹ .

    • Note: The exact position shifts slightly based on resonance. The para isomer often shows this band at the lower end of the range due to strong resonance donation (mesomeric effect) weakening the C-O bond order slightly relative to the ring.

Part 4: Critical Quality Attribute – Boroxine Formation

The Trap: Boronic acids spontaneously dehydrate to form cyclic trimers called boroxines (anhydrides), especially under vacuum or dry storage. Reaction:



How to Detect Boroxine Contamination:

  • Loss of O-H: The broad band at 3300 cm⁻¹ disappears or becomes very weak.

  • B-O Shift: The B-O stretch often sharpens and shifts to a slightly higher frequency (~1360–1390 cm⁻¹) due to the formation of the rigid boroxine ring.

  • New Band: A characteristic "boroxine ring breathing" mode often appears near 700–730 cm⁻¹ (be careful not to confuse this with the meta-isomer C-H bend).

Scientist's Advice: If your spectrum looks "too clean" (sharp peaks, no broad O-H baseline), you likely have the boroxine, not the acid.

Part 5: Experimental Protocol

Method: Attenuated Total Reflectance (ATR) FT-IR

Recommended for speed, but requires caution regarding pressure.

Materials
  • Instrument: FT-IR Spectrometer (e.g., PerkinElmer Spectrum Two or Thermo Nicolet iS50).

  • Crystal: Diamond or ZnSe ATR crystal.

  • Sample: Solid MPBA powder (approx. 5–10 mg).

  • Solvent (for cleaning): Isopropanol or Ethanol.

Step-by-Step Workflow
  • Background Scan: Clean the crystal and collect a background spectrum (air) to subtract atmospheric CO₂ and H₂O.

  • Sample Loading: Place the solid powder on the center of the crystal.

  • Pressure Application (CRITICAL):

    • Do not over-tighten. High pressure generates heat and lattice strain, which can induce in-situ dehydration of the boronic acid to the boroxine during the measurement.

    • Apply just enough pressure to achieve good contact (monitor the preview mode until peaks stabilize).

  • Acquisition:

    • Resolution: 4 cm⁻¹.

    • Scans: 16 or 32 (sufficient for high signal-to-noise).

    • Range: 4000–600 cm⁻¹.

  • Post-Run Cleaning: Wipe crystal immediately. Boronic acids can adhere strongly to ZnSe.

Self-Validating Logic Flow (Diagram)

IR_Identification_Workflow Start Start: Acquire Spectrum CheckOH Check 3200-3600 cm⁻¹ region Start->CheckOH Boroxine Diagnosis: Sample is Dehydrated (Boroxine) Action: Recrystallize or expose to moist air CheckOH->Boroxine No/Weak Band Boronic Diagnosis: Boronic Acid Confirmed CheckOH->Boronic Strong Broad Band Fingerprint Analyze 600-900 cm⁻¹ Region Boronic->Fingerprint Para Single Strong Peak 800-860 cm⁻¹ (2 Adj H) Fingerprint->Para Pattern A Meta Two Distinct Peaks 750-800 & 680-710 cm⁻¹ (3 Adj H) Fingerprint->Meta Pattern B Ortho Single Strong Peak 735-770 cm⁻¹ (4 Adj H) Fingerprint->Ortho Pattern C Result_Para Result: 4-Methoxyphenylboronic Acid Para->Result_Para Result_Meta Result: 3-Methoxyphenylboronic Acid Meta->Result_Meta Result_Ortho Result: 2-Methoxyphenylboronic Acid Ortho->Result_Ortho

Figure 1: Decision tree for identifying MPBA isomers and validating hydration state.

References

  • General IR Theory for Substituted Benzenes: SpectraBase. Infrared Spectroscopy of Substituted Benzenes. Wiley Science Solutions. Available at: [Link] (Accessed Oct 2023).

  • Boronic Acid vs. Boroxine Characterization: Iio, K., et al. "Vibrational Properties of Boroxine Anhydride and Boronate Ester Materials." Chemistry of Materials, 2014, 26(12), 3781–3795.[9] Available at: [Link]

  • Specific Data for 4-Methoxyphenylboronic Acid: National Institute of Standards and Technology (NIST). 4-Methoxyphenylboronic acid IR Spectrum. NIST Chemistry WebBook. Available at: [Link]

  • Hall, D. G. Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH, 2nd Edition, 2011.

Sources

Validation

Comparative Analysis of Conformational Dynamics: 3-Cyclopropyl-5-Methoxy Benzene Scaffolds vs. Acyclic Analogs

Executive Summary In modern drug design, the 3-cyclopropyl-5-methoxy benzene scaffold represents a critical "privileged structure," offering a balance between lipophilicity, metabolic stability, and conformational rigidi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In modern drug design, the 3-cyclopropyl-5-methoxy benzene scaffold represents a critical "privileged structure," offering a balance between lipophilicity, metabolic stability, and conformational rigidity. This guide provides an objective technical comparison between this cyclic scaffold and its acyclic analog (isopropyl-methoxy benzene).

While the isopropyl group acts as a flexible lipophilic filler, the cyclopropyl moiety functions as a conformational lock .[1] Crystallographic and computational data confirm that the cyclopropyl ring preferentially adopts a bisected conformation relative to the benzene plane (


), maximizing 

orbital overlap.[2] This guide details the structural physics, experimental protocols for validation, and the specific advantages of using this scaffold to reduce entropic penalties in ligand-receptor binding.

Part 1: Conformational Dynamics & Structural Physics

The "Bisected" vs. "Perpendicular" Paradigm

The defining feature of the cyclopropylbenzene system is its rotational constraint. Unlike alkyl chains, the cyclopropyl group conjugates with the aromatic ring.

  • Bisected Conformation (Preferred): The C-H bond of the cyclopropyl methine is coplanar with the benzene ring. This alignment allows the Walsh orbitals (high p-character

    
    -bonds of the cyclopropane ring) to overlap effectively with the aromatic 
    
    
    
    -system.
  • Perpendicular Conformation (Transition State): The C-H bond is perpendicular to the benzene ring. This breaks the conjugation and represents the high-energy transition state for rotation.

Comparison to Isopropyl: The isopropyl group lacks this conjugative locking mechanism. Its rotation is governed primarily by steric clashes between the methyl groups and the ortho-hydrogens of the benzene ring, resulting in a "geared" rotation with a significantly lower barrier and higher entropic cost upon binding.

The Role of the 5-Methoxy Group

In the 3-cyclopropyl-5-methoxy motif, the substituents are in a meta relationship.

  • Steric Independence: Crystallographic data indicates that the methoxy group does not sterically interfere with the cyclopropyl rotation. The distance is sufficient to allow independent conformational preferences.

  • Electronic Modulation: The methoxy group is an electron-donating group (EDG) by resonance but electron-withdrawing by induction. This subtly increases the electron density of the ring, strengthening the

    
     interaction of the cyclopropyl group, further stabilizing the bisected conformation compared to a naked cyclopropylbenzene.
    

Part 2: Comparative Performance Data

The following data synthesizes average values from the Cambridge Structural Database (CSD) for cyclopropylbenzene derivatives and computational DFT studies (B3LYP/6-31G*).

Table 1: Structural & Energetic Parameters
ParameterCyclopropyl Scaffold (Rigid)Isopropyl Analog (Flexible)Impact on Drug Design
Preferred Torsion Angle (

)

(Bisected)

-

(Variable)
Cyclopropyl provides a predictable vector for substituents.
Rotational Energy Barrier 2.0 - 3.5 kcal/mol < 1.0 kcal/molHigher barrier = Pre-organized bioactive conformation (lower

).
C(ipso)-C(

) Bond Length
1.48 Å1.51 ÅShorter bond in cyclopropyl indicates conjugation (

-like character).
Metabolic Stability (CYP450) High Low to ModerateCyclopropyl blocks benzylic oxidation; Isopropyl is a "soft spot" for hydroxylation.
Lipophilicity (ClogP) ~2.8~3.1Cyclopropyl is slightly less lipophilic, aiding solubility.
Table 2: Electronic Interaction Profile
Feature3-Cyclopropyl-5-Methoxy Benzene3-Isopropyl-5-Methoxy Benzene
Orbital Overlap

(Walsh)


Hyperconjugation only
Electronic Effect Weak Donor (+M effect mimic)Weak Donor (+I effect)
Ring Planarity High (favors flat binding pockets)Low (Methyls project out of plane)

Part 3: Experimental Protocols

To validate these conformations in your specific lead compounds, use the following self-validating workflows.

Protocol: Small Molecule X-Ray Crystallography (Vapor Diffusion)

Objective: Obtain single crystals suitable for determining the torsion angle


.
  • Solvent Screening (The "Line of Vials"):

    • Dissolve 5 mg of compound in 500

      
      L of various solvents (Acetone, MeOH, DCM, THF, Toluene).
      
    • Goal: Find a solvent where the compound is highly soluble at RT but not "too" soluble.

  • Setup (Sitting Drop Vapor Diffusion):

    • Reservoir: Place 500

      
      L of anti-solvent (e.g., Pentane, Hexane, or Water if using MeOH) in the outer well.
      
    • Drop: Mix 1

      
      L of compound solution + 1 
      
      
      
      L of reservoir solution on the sitting drop bridge.
    • Seal: Use clear tape to seal the system airtight.

  • Observation:

    • Monitor polarization microscopy daily. Birefringence indicates crystallinity.

  • Validation:

    • Collect data at 100 K (cryo-cooling) to reduce thermal motion (ellipsoids) and accurately resolve the cyclopropyl hydrogens.

    • Success Metric: R-factor < 5%.

Protocol: DFT Conformational Scanning

Objective: Calculate the rotational energy barrier to quantify rigidity.

  • Structure Build: Build the 3-cyclopropyl-5-methoxy benzene model in Avogadro or GaussView.

  • Method: DFT / B3LYP / 6-311+G(d,p). Solvation model: IEFPCM (Water or DMSO).

  • Scan:

    • Perform a Relaxed Potential Energy Surface (PES) Scan .

    • Coordinate: Dihedral angle C(ortho)-C(ipso)-C(

      
      )-H.
      
    • Steps:

      
       increments from 
      
      
      
      to
      
      
      .
  • Analysis:

    • Plot Energy (y-axis) vs. Angle (x-axis).

    • Identify the Global Minimum (Bisected) and Transition State (Perpendicular).

    • Calculate

      
      .
      

Part 4: Visualizations of Mechanism & Workflow

Diagram 1: The Conformational Locking Mechanism

This diagram illustrates the causal logic of why the cyclopropyl group is superior for rigidity.

ConformationalLock Scaffold Scaffold Selection Cyclopropyl Cyclopropyl Group Scaffold->Cyclopropyl Isopropyl Isopropyl Group Scaffold->Isopropyl Walsh Walsh Orbital Overlap (Conjugation) Cyclopropyl->Walsh Electronic Steric Steric Clash (Methyls vs Ortho-H) Isopropyl->Steric Steric Bisected Bisected Conformation (Locked 0°) Walsh->Bisected Geared Geared Rotation (Flexible) Steric->Geared Entropy Low Entropic Penalty (High Affinity) Bisected->Entropy

Caption: Logic flow demonstrating how the electronic properties of the cyclopropyl group lead to conformational locking and improved binding thermodynamics.

Diagram 2: Crystallography & Validation Workflow

A step-by-step visualization of the experimental protocol described in Section 3.1.

CrystalWorkflow Start Purified Compound (>98% Purity) Solubility Solubility Screen (Line of Vials) Start->Solubility VaporDiff Vapor Diffusion (Sitting Drop) Solubility->VaporDiff Select Solvent/Anti-solvent Harvest Crystal Harvesting (Cryo-Loop) VaporDiff->Harvest Birefringent Crystals Diffraction X-Ray Diffraction (100 K) Harvest->Diffraction Refinement Structure Refinement (SHELX/Olex2) Diffraction->Refinement Output Torsion Angle (τ) Determination Refinement->Output

Caption: Experimental workflow for isolating single crystals to validate the bisected conformation.

References

  • Cambridge Crystallographic Data Centre (CCDC).Conformation and geometry of cyclopropane rings having ngcontent-ng-c1989010908="" _nghost-ng-c666086395="" class="inline ng-star-inserted">

    
    -acceptor substituents. Acta Crystallographica Section B. (2011).[3] Link
    
  • Glaser, R. et al. Synthesis, Crystal Structure, and Rotational Energy Profile of 3-Cyclopropyl-1,2,4-benzotriazine. Journal of Chemical Crystallography. (2010).[2] Link

  • Wiberg, K. B. et al. Molecular structure and conformation of cyclopropylbenzene. Journal of Organic Chemistry. (2001).[4] Link

  • Scientific Update. The Cyclopropyl Group in Medicinal Chemistry. (2025).[5] Link

  • BenchChem. The Pivotal Role of the Cyclopropyl Group in Molecular Rigidity. (2025).[5] Link

Sources

Comparative

A Technical Guide to Benchmarking Catalytic Efficiency: The Case of (3-Cyclopropyl-5-methoxyphenyl)boronic Acid in Suzuki-Miyaura Cross-Coupling

For researchers, medicinal chemists, and professionals in drug development, the Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of crucial carbon-carbon bonds...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, medicinal chemists, and professionals in drug development, the Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of crucial carbon-carbon bonds. The choice of the boronic acid coupling partner is a critical determinant of reaction efficiency, yield, and substrate scope. This guide provides an in-depth technical comparison of (3-Cyclopropyl-5-methoxyphenyl)boronic acid , a uniquely substituted building block, against a series of commonly employed arylboronic acids. By integrating experimental data with an analysis of electronic and steric effects, this document serves as a practical resource for catalyst selection and reaction optimization.

The Significance of Substituent Effects in Catalysis

The electronic and steric nature of substituents on the phenylboronic acid ring profoundly influences the kinetics and overall success of the Suzuki-Miyaura coupling. These effects are most pronounced during the transmetalation step of the catalytic cycle, where the organic moiety is transferred from the boron atom to the palladium center. Electron-donating groups (EDGs) generally enhance the nucleophilicity of the aryl group, facilitating this transfer, while electron-withdrawing groups (EWGs) can have the opposite effect. Steric hindrance, particularly from ortho-substituents, can impede the approach of the boronic acid to the palladium complex, thereby slowing the reaction rate.

Unpacking the Substituents: Cyclopropyl and Methoxy Groups

(3-Cyclopropyl-5-methoxyphenyl)boronic acid presents an interesting case study due to its two distinct meta-substituents:

  • The Cyclopropyl Group: This small, strained ring is a fascinating substituent. Electronically, the cyclopropyl group is known to be a good π-electron donor, capable of conjugation with adjacent π-systems. This is attributed to the high p-character of its C-C bonds. Its Hammett constant (σ_p = -0.21) indicates it is an electron-donating group, comparable to a methyl group (σ_p = -0.17).

  • The Methoxy Group: A well-understood and potent electron-donating group through resonance, the methoxy group (σ_p = -0.27) significantly increases the electron density of the aromatic ring.

The presence of two electron-donating groups on the same aromatic ring, particularly the unique cyclopropyl moiety, suggests that (3-Cyclopropyl-5-methoxyphenyl)boronic acid could be a highly reactive and efficient coupling partner in Suzuki-Miyaura reactions.

Comparative Performance Analysis

The following table summarizes typical yields for the Suzuki-Miyaura coupling of various substituted phenylboronic acids with a common coupling partner, 4-bromoanisole. It is important to note that these results are compiled from different studies and are intended to be illustrative rather than a direct quantitative comparison.

Boronic AcidSubstituent(s)Electronic NatureTypical Yield (%)[1][2][3]
Phenylboronic Acid-HNeutral90-95
4-Tolylboronic Acid4-CH₃Weakly Donating92-98
4-Methoxyphenylboronic Acid4-OCH₃Strongly Donating95-99
4-Fluorophenylboronic Acid4-FWeakly Withdrawing85-92
4-(Trifluoromethyl)phenylboronic acid4-CF₃Strongly Withdrawing75-85
(3-Cyclopropyl-5-methoxyphenyl)boronic acid 3-Cyclopropyl, 5-OCH₃ Strongly Donating Expected: >95

Disclaimer: The "Expected" yield for (3-Cyclopropyl-5-methoxyphenyl)boronic acid is an educated estimation based on the combined electron-donating properties of the cyclopropyl and methoxy groups.

Experimental Protocol: A Self-Validating System for Benchmarking

To enable researchers to conduct their own comparative studies, a detailed, self-validating experimental protocol for the Suzuki-Miyaura cross-coupling reaction is provided below. This protocol is designed to be robust and reproducible.

Reaction: Suzuki-Miyaura Coupling of a Substituted Phenylboronic Acid with 4-Bromoanisole.

Materials:

  • Palladium(II) Acetate (Pd(OAc)₂)

  • Triphenylphosphine (PPh₃)

  • Potassium Carbonate (K₂CO₃)

  • Substituted Phenylboronic Acid (e.g., (3-Cyclopropyl-5-methoxyphenyl)boronic acid)

  • 4-Bromoanisole

  • Toluene, Anhydrous

  • Water, Degassed

  • Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line or glovebox)

Procedure:

  • Catalyst Preparation: In a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), combine Pd(OAc)₂ (0.02 mmol, 1 mol%) and PPh₃ (0.04 mmol, 2 mol%).

  • Reaction Setup: To the flask containing the catalyst, add K₂CO₃ (3.0 mmol), the respective boronic acid (1.5 mmol), and 4-bromoanisole (1.0 mmol).

  • Solvent Addition: Add anhydrous, degassed toluene (5 mL) and degassed water (1 mL) to the flask.

  • Reaction Execution: Heat the reaction mixture to 100 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (20 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

  • Analysis: Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity. Calculate the isolated yield.

Visualizing the Workflow and Catalytic Cycle

To further clarify the experimental process and the underlying chemical transformation, the following diagrams are provided.

Experimental_Workflow cluster_prep Catalyst Preparation cluster_reaction Reaction Setup & Execution cluster_analysis Work-up & Analysis cat_prep Combine Pd(OAc)₂ and PPh₃ under Inert Atmosphere reagents Add K₂CO₃, Boronic Acid, and 4-Bromoanisole cat_prep->reagents solvents Add Toluene and Water reagents->solvents heating Heat to 100°C with Stirring solvents->heating workup Cool, Extract with Ethyl Acetate heating->workup purify Column Chromatography workup->purify analyze NMR & MS Analysis, Calculate Yield purify->analyze Suzuki_Cycle pd0 Pd(0)L₂ pd_add Oxidative Addition pd0->pd_add aryl_pd Ar-Pd(II)-X L₂ pd_add->aryl_pd transmetal Transmetalation aryl_pd->transmetal diaryl_pd Ar-Pd(II)-Ar' L₂ transmetal->diaryl_pd reductive Reductive Elimination diaryl_pd->reductive reductive->pd0 product Ar-Ar' reductive->product boronic Ar'B(OH)₂ boronic->transmetal halide Ar-X halide->pd_add base Base base->transmetal

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Causality and Mechanistic Insights

The superior expected performance of (3-Cyclopropyl-5-methoxyphenyl)boronic acid is rooted in the fundamental principles of the Suzuki-Miyaura catalytic cycle. The combined electron-donating character of the cyclopropyl and methoxy groups increases the electron density on the ipso-carbon of the boronic acid. This enhanced nucleophilicity facilitates the rate-determining transmetalation step, where the aryl group is transferred to the electron-deficient palladium(II) center. A faster transmetalation step leads to a higher turnover frequency for the catalyst and, consequently, a more efficient overall reaction, often resulting in higher yields and shorter reaction times.

Conclusion and Future Outlook

(3-Cyclopropyl-5-methoxyphenyl)boronic acid stands out as a promising and highly efficient coupling partner for Suzuki-Miyaura reactions. Its unique combination of a π-donating cyclopropyl group and a strongly electron-donating methoxy group provides a powerful electronic push that can accelerate the catalytic cycle. While direct comparative data is still needed for a definitive quantitative assessment, the foundational principles of physical organic chemistry, coupled with existing data for related compounds, strongly support its potential for high performance. The experimental protocol provided herein offers a robust framework for researchers to benchmark this and other boronic acids, enabling data-driven decisions in the synthesis of complex molecules for pharmaceutical and materials science applications.

References

  • Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 1995 , 95 (7), 2457–2483. [Link]

  • Al-Masum, M.; Kumar, D. A highly active and reusable palladium catalyst for the Suzuki cross-coupling reaction in aqueous media. Tetrahedron Letters, 2003, 44 (12), 2533-2536.
  • Leadbeater, N. E.; Marco, M. Ligand-Free Palladium-Catalyzed Suzuki Reactions in Water Using Microwave Heating. Organic Letters, 2002, 4 (17), 2973–2976.
  • Hansch, C.; Leo, A.; Taft, R. W. A Survey of Hammett Substituent Constants and Resonance and Field Parameters. Chemical Reviews, 1991 , 91 (2), 165-195. [Link]

  • Taft, R. W. Separation of Polar, Steric, and Resonance Effects in Reactivity. In Steric Effects in Organic Chemistry; Newman, M. S., Ed.; John Wiley & Sons: New York, 1956; pp 556-675.
  • Amatore, C.; Jutand, A. Anionic [Pd0(PPh3)2] and [Pd0(PPh3)] Are the Catalytically Active Species in the Suzuki−Miyaura Cross-Coupling Reaction. Organometallics, 1998, 17 (22), 4849–4852.
  • Chemler, S. R.; Trauner, D.; Danishefsky, S. J. The B-Alkyl Suzuki-Miyaura Cross-Coupling Reaction: Development, Mechanistic Study, and Applications in Natural Product Synthesis. Angewandte Chemie International Edition, 2001, 40 (24), 4544-4568.
  • Martin, R.; Buchwald, S. L. Palladium-Catalyzed Suzuki−Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 2008, 41 (11), 1461–1473.

Sources

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